An In-depth Technical Guide on the Physicochemical Properties of (2R,3R)-2,3-Dihydroxybutanediamide (L-Tartaramide), CAS 634-64-0
For Researchers, Scientists, and Drug Development Professionals Introduction (2R,3R)-2,3-Dihydroxybutanediamide, commonly known as L-Tartaramide, is a chiral, polyfunctional molecule derived from L-(+)-tartaric acid.[1]...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
(2R,3R)-2,3-Dihydroxybutanediamide, commonly known as L-Tartaramide, is a chiral, polyfunctional molecule derived from L-(+)-tartaric acid.[1] As a readily available and inexpensive chiral building block originating from the winemaking industry, L-tartaric acid and its derivatives, including L-Tartaramide, are of significant interest in various fields of chemical and pharmaceutical science.[1][2] These compounds have been utilized as chiral ligands in asymmetric synthesis, as agents for the separation of racemic mixtures, and in the synthesis of biologically active molecules.[1]
This guide provides a comprehensive overview of the core physicochemical properties of L-Tartaramide (CAS 634-64-0). It is designed to serve as a technical resource for scientists and researchers, offering not only data but also insights into experimental methodologies and the underlying principles that govern the compound's behavior.
Chemical Identity and Structure
The nomenclature provided in the topic, "4-Amino-2,3-dihydroxy-4-oxobutanoic acid," is a less common name for an amide derivative of tartaric acid. The specific CAS number 634-64-0 unambiguously identifies the compound as L-Tartaramide , which is the diamide of L-(+)-tartaric acid. Its structure features two amide functional groups and two hydroxyl groups on a four-carbon backbone, with a C2 axis of symmetry.[1][2]
The structure of L-Tartaramide is depicted below. The stereochemistry at carbons 2 and 3 is of the (R,R) configuration, inherited from its parent, L-(+)-tartaric acid.
Caption: Workflow for Melting Point Determination.
The shake-flask method is a widely accepted technique (OECD Guideline 105) for determining the water solubility of a compound.
Principle: An excess amount of the solid is equilibrated with water at a constant temperature. The concentration of the dissolved substance in the saturated aqueous solution is then measured to determine solubility.
Step-by-Step Methodology:
System Preparation: Add an excess amount of L-Tartaramide to a flask containing deionized water. The excess solid is crucial to ensure saturation is reached.
Equilibration: Seal the flask and place it in a shaker bath maintained at a constant temperature (e.g., 25 °C). Agitate the mixture for a prolonged period (24-48 hours) to ensure equilibrium is established.
Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. To ensure complete separation of the solid from the liquid phase, centrifuge the samples at high speed.
Sampling: Carefully withdraw a clear aliquot of the supernatant (the saturated solution).
Quantification: Analyze the concentration of L-Tartaramide in the aliquot using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or a validated titration method.
Calculation: The solubility is expressed in units such as g/L or mol/L.
Solubility Profile of 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid: Thermodynamic Mechanisms and Experimental Validation
Executive Summary 4-Amino-2,3-dihydroxy-4-oxobutanoic acid (CAS: 634-64-0), commonly known as tartramic acid, is a highly functionalized, chiral organic compound featuring a carboxylic acid, an amide, and two hydroxyl gr...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
4-Amino-2,3-dihydroxy-4-oxobutanoic acid (CAS: 634-64-0), commonly known as tartramic acid, is a highly functionalized, chiral organic compound featuring a carboxylic acid, an amide, and two hydroxyl groups[1]. Its unique structural topology makes it a critical intermediate in chiral resolution and pharmaceutical synthesis. Because the molecule possesses multiple strong hydrogen-bond donors and acceptors, its dissolution behavior is highly dependent on the dielectric constant and hydrogen-bonding capacity of the solvent medium. This whitepaper elucidates the solubility profile of tartramic acid across polar and non-polar solvents, grounding empirical observations in thermodynamic principles and rigorous experimental methodologies.
Structural and Thermodynamic Basis of Solubility
The dissolution of tartramic acid is governed by the thermodynamic interplay between its high crystal lattice energy (
ΔHlattice
) and the solvation energy (
ΔHsolv
) provided by the solvent.
The foundational understanding of tartramic acid's solid-state interactions traces back to [2][3], where the differential solubility of tartrate derivatives was first exploited for spontaneous resolution. Modern solubility frameworks utilize the [4][5] to predict these behaviors based on melting point (a proxy for lattice energy) and octanol-water partition coefficients (a proxy for lipophilicity).
Causality of Solvation:
In Polar Protic Solvents (e.g., Water, Methanol): The solvent molecules effectively compete with the intermolecular solute-solute hydrogen bonds. The formation of solvent-solute hydrogen bonds provides sufficient exothermic solvation energy to overcome the endothermic barrier of lattice disruption. Furthermore, the partial ionization of the carboxylic acid group in water induces ion-dipole interactions, exponentially increasing solubility.
In Non-Polar Solvents (e.g., Hexane, Chloroform): The lack of a permanent dipole moment and the inability to form hydrogen bonds result in a near-zero solvation energy. Consequently, the thermodynamic barrier of the crystal lattice remains insurmountable, rendering the compound practically insoluble.
Thermodynamic pathways of tartramic acid solvation in polar vs non-polar solvents.
Solubility Profile Across Solvent Classes
The quantitative data below summarizes the empirical solubility profile of 4-amino-2,3-dihydroxy-4-oxobutanoic acid at standard ambient temperature (25°C).
Acid-base interactions, specific solvation of the acidic proton.
Non-Polar
Chloroform
4.8
< 0.1 (Practically Insoluble)
Insufficient polarity to disrupt the crystalline H-bond network.
Non-Polar
Hexane
1.9
< 0.01 (Insoluble)
Complete absence of dipole and H-bonding capabilities.
Experimental Protocols for Solubility Determination
To ensure reproducibility and scientific rigor, the shake-flask method coupled with High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the equilibrium solubility of tartramic acid. This protocol aligns with the[6][7] and is designed as a self-validating system to eliminate kinetic artifacts and polymorphic transformations.
Self-Validating Shake-Flask Methodology
Preparation of the Solid Phase: Weigh approximately 100 mg of high-purity (>99%) 4-amino-2,3-dihydroxy-4-oxobutanoic acid into a 5 mL amber glass vial.
Causality: Amber glass prevents potential photo-degradation of the amide group during extended equilibration.
Solvent Addition: Add 1.0 mL of the target solvent. Ensure a visible excess of solid remains to guarantee saturation.
Isothermal Equilibration: Seal the vial and place it in a thermostatic orbital shaker at 25.0 ± 0.1 °C. Agitate at 200 RPM for 48 hours.
Causality: 48 hours is strictly required to ensure the transition from kinetic dissolution to true thermodynamic equilibrium, particularly for compounds with strong crystal lattices that may exhibit initial supersaturation.
Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes at 25 °C. Carefully extract the supernatant using a 0.22 µm PTFE syringe filter.
Causality: Centrifugation minimizes filter clogging. Pre-saturating the filter with a small volume of the supernatant prevents adsorptive losses of the highly polar solute to the filter membrane.
HPLC Quantification: Dilute the filtered aliquot with the mobile phase (0.1% Formic acid in Water:Acetonitrile) and analyze via reversed-phase HPLC (C18 column) with UV detection at 210 nm.
Self-Validation (Solid-State Verification): Recover the undissolved residual solid and analyze it via X-Ray Powder Diffraction (XRPD).
Causality: This is the critical self-validating step. It confirms that the equilibrium solubility measured corresponds to the original polymorph and that no solvent-mediated phase transitions (e.g., hydrate formation in water) occurred during the 48-hour incubation.
Step-by-step shake-flask methodology for determining equilibrium solubility.
References
Flack, H. D. (2009). Louis Pasteur's discovery of molecular chirality and spontaneous resolution in 1848, together with a complete review of his crystallographic and chemical work. Acta Crystallographica Section A: Foundations of Crystallography.
URL:[Link]
Ran, Y., & Yalkowsky, S. H. (2001). Prediction of Drug Solubility by the General Solubility Equation (GSE). Journal of Chemical Information and Computer Sciences (ACS Publications).
URL:[Link]
Organisation for Economic Co-operation and Development (OECD). (1995). Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1.
URL:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Document Type: Technical Whitepaper
Target Audience: Analytical Chemists, Drug Development Professionals, and Materials Scientists
Chemical Context & Mechanistic Significance
4-Amino-2,3-dihydroxy-4-oxobutanoic acid (commonly known as tartramic acid, 1[1]) is a highly functionalized chiral building block. Structurally, it is the monoamide derivative of tartaric acid, featuring a dense array of functional groups: a terminal carboxylic acid, a primary amide, and a 1,2-diol aliphatic backbone.
Beyond its utility in fundamental organic synthesis and the 2[2], it serves as a critical ligand in affinity chromatography. Notably, N-(6-aminohexyl)-L-tartramic acid-Sepharose gels are the gold standard for the highly specific isolation of 3[3]. For drug development professionals utilizing this compound as a bioactive reagent or precursor, rigorous orthogonal spectroscopic validation (NMR and FTIR) is mandatory to confirm structural integrity and stereochemical purity.
Structural Elucidation via NMR Spectroscopy
Solvent Selection and Causality
The choice of solvent is the most critical variable in the NMR elucidation of this molecule. While Deuterium Oxide (D₂O) is often the default for highly polar, water-soluble molecules, it induces rapid proton-deuterium exchange for the carboxylic acid, hydroxyl, and amide protons, effectively silencing these diagnostic signals.
Expert Insight: Dimethyl Sulfoxide-d₆ (DMSO-d₆) is the mandatory solvent of choice. DMSO acts as a strong hydrogen-bond acceptor, forming stable solvation complexes with the solute's exchangeable protons. This significantly reduces their exchange rate, allowing for the distinct observation of the -OH, -NH₂, and -COOH resonances.
Mechanistic Basis of the Spectral Signatures
Restricted Amide Rotation: The primary amide (-CONH₂) yields two distinct, broad singlets in the ¹H NMR spectrum (~7.2 and 7.4 ppm). Causally, this is due to the restricted rotation around the C-N bond. The resonance contribution of the nitrogen lone pair to the carbonyl oxygen creates partial double-bond character, locking the protons into distinct cis and trans magnetic environments relative to the carbonyl oxygen.
Vicinal Coupling (Karplus Relationship): The aliphatic backbone consists of two vicinal methine protons (H-2 and H-3). Because the molecule is an asymmetric monoamide, these protons are chemically and magnetically non-equivalent, appearing as two distinct doublets. The coupling constant (
3JHH
) provides direct insight into the relative stereochemistry (syn/anti conformation) governed by the Karplus equation.
Quantitative NMR Data Summary
Table 1: ¹H and ¹³C NMR Reference Data (DMSO-d₆, 400 MHz)
Nucleus
Chemical Shift (ppm)
Multiplicity
Integration
Assignment
Causality / Structural Notes
¹H
~12.50
br s
1H
-COOH
Highly deshielded by the carbonyl oxygen; exchanges with D₂O.
¹H
~7.40, 7.20
br s
2H
-CONH₂
Restricted C-N rotation causes magnetic non-equivalence.
¹H
~5.50, 5.30
d
2H
-OH (C2, C3)
Hydrogen-bonded to DMSO; exchanges with D₂O.
¹H
~4.45
d (J ≈ 2.5 Hz)
1H
-CH (C2)
Vicinal coupling (
3JHH
) to C3 proton.
¹H
~4.25
d (J ≈ 2.5 Hz)
1H
-CH (C3)
Vicinal coupling (
3JHH
) to C2 proton.
¹³C
~174.5
s
-
C1 (Acid C=O)
Deshielded carboxylic acid carbonyl.
¹³C
~172.0
s
-
C4 (Amide C=O)
Slightly more shielded than the acid carbonyl.
¹³C
~72.5, 71.8
s
-
C2, C3 (-CH-OH)
Heteroatom-substituted aliphatic carbons.
Vibrational Fingerprinting via FTIR Spectroscopy
Mechanistic Basis of IR Absorptions
FTIR spectroscopy provides orthogonal validation to NMR. The molecule's high density of hydrogen-bond donors and acceptors results in a complex, broadened absorption in the 3000–3500 cm⁻¹ region. Causally, the extensive intermolecular hydrogen bonding in the solid state weakens the O-H and N-H bonds, shifting their stretching frequencies to lower wavenumbers and broadening the bands.
Furthermore, the presence of two distinct carbonyl environments is a critical diagnostic feature. The carboxylic acid C=O stretch typically appears at a higher frequency (~1720 cm⁻¹) compared to the primary amide C=O stretch (~1660 cm⁻¹, Amide I band). This difference arises because the nitrogen lone pair in the amide is highly delocalized into the carbonyl pi-system, giving the C=O bond more single-bond character and thus lowering its force constant and vibrational frequency.
Quantitative FTIR Data Summary
Table 2: FTIR Reference Data (ATR or KBr Pellet)
Wavenumber (cm⁻¹)
Intensity
Assignment
Vibrational Mode & Causality
3400, 3180
Strong, Broad
N-H and O-H
Primary amide N-H stretch overlapping with hydroxyl O-H stretch. Broadened by extensive H-bonding.
1720
Strong
C=O (Acid)
Carboxylic acid carbonyl stretch. Higher force constant than amide.
1660
Strong
C=O (Amide I)
Amide carbonyl stretch. Lowered frequency due to nitrogen lone-pair resonance.
1610
Medium
N-H (Amide II)
N-H in-plane bending mode.
1410
Medium
C-O-H
Hydroxyl in-plane bending.
1120, 1080
Strong
C-O
Secondary alcohol C-O stretch.
Experimental Methodologies: A Self-Validating Workflow
To ensure high-fidelity, reproducible data, the following self-validating protocols must be strictly adhered to.
NMR Spectroscopy Protocol
Sample Preparation: Weigh 15–20 mg of high-purity 4-amino-2,3-dihydroxy-4-oxobutanoic acid.
Solvation: Dissolve the sample in 0.6 mL of anhydrous DMSO-d₆ (100 atom % D) containing 0.03% v/v TMS as an internal standard. Ensure complete dissolution via gentle vortexing to prevent magnetic field inhomogeneities and line broadening from particulate matter.
Acquisition (¹H NMR): Acquire the spectrum at 298 K using a 400 MHz (or higher) spectrometer. Use a standard single-pulse sequence with a relaxation delay (D1) of at least 2 seconds to ensure accurate integration of the slowly relaxing amide and hydroxyl protons.
Self-Validation (D₂O Shake): This step is mandatory. Add 10 μL of D₂O to the NMR tube, invert 5 times to mix, and re-acquire the spectrum. Confirm the complete disappearance of the -COOH, -OH, and -NH₂ signals. This definitively proves their assignment as exchangeable heteroatom-bound protons.
Acquisition (¹³C NMR): Acquire the carbon spectrum using a proton-decoupled sequence with a minimum of 1024 scans to achieve a sufficient signal-to-noise ratio for the quaternary carbonyl carbons, which lack NOE enhancement.
FTIR Spectroscopy Protocol
Background Acquisition: Collect a background spectrum of the empty ATR crystal (diamond or ZnSe) to account for atmospheric H₂O and CO₂.
Sample Preparation (ATR Method): Place 2–5 mg of the solid sample directly onto the ATR crystal. Apply consistent pressure using the anvil to ensure intimate optical contact, which is causally linked to accurate relative peak intensities.
Acquisition: Scan the sample from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹, co-adding a minimum of 32 scans to optimize the signal-to-noise ratio.
Data Processing: Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth of the evanescent wave, ensuring the spectrum is directly comparable to transmission (KBr) reference libraries.
Workflow and Structural Mapping Visualizations
Fig 1. Spectroscopic validation workflow for 4-Amino-2,3-dihydroxy-4-oxobutanoic acid.
Fig 2. Mapping structural moieties to primary NMR and FTIR spectroscopic signatures.
References
EvitaChem. 4-Amino-2,3-dihydroxy-4-oxobutanoic acid. CAS No.: 634-64-0. Retrieved from1
Proceedings of the National Academy of Sciences (PNAS). Phosphate (oxygen)-water exchange reaction catalyzed by human prostatic acid phosphatase. Retrieved from 3
ResearchGate. Resolution of racemic 1-amino-2-propanol. Retrieved from 2
The Strategic Utility of 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid as a Chiral Building Block in Asymmetric Synthesis
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract and Introduction: The Enduring Legacy of Tartaric Acid in Chirality S...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract and Introduction: The Enduring Legacy of Tartaric Acid in Chirality
Since its initial separation by Carl Wilhelm Scheele in 1769, tartaric acid has become a cornerstone of stereochemistry and pharmaceutical synthesis.[1] This naturally occurring C₂-symmetric diol is not merely a food additive but a premier chiral pool compound, offering a readily available and inexpensive source of stereochemical information.[2][3][4] Both enantiomers, derived from winemaking lees, provide a foundational platform for constructing complex, enantiomerically pure molecules.[4]
This guide focuses on a pivotal derivative: 4-Amino-2,3-dihydroxy-4-oxobutanoic acid , the monoamide of tartaric acid. By modifying one of the carboxylic acid groups into a primary amide, this building block retains the C₂ and C₃ stereocenters of its parent while introducing a new functional handle. This modification unlocks novel synthetic possibilities, enabling its use as a versatile chiral auxiliary, a precursor for sophisticated ligands in asymmetric catalysis, and a core component in the synthesis of bioactive molecules.[1][5] This document serves as a technical exploration of the synthesis, properties, and strategic applications of this C4 chiral synthon, providing researchers with the foundational knowledge to leverage its unique stereochemical architecture.
Physicochemical Properties and Stereochemistry
4-Amino-2,3-dihydroxy-4-oxobutanoic acid, as a derivative of tartaric acid, exists in multiple stereoisomeric forms, with the (2R,3R)- and (2S,3S)- enantiomers being the most significant in asymmetric synthesis. The fixed spatial arrangement of its hydroxyl, carboxyl, and amide functionalities is the source of its utility in transferring chirality.
Table 1: Physicochemical Properties of (2S)-4-Amino-2-hydroxy-4-oxobutanoic acid
Note: The table references a closely related structure as a proxy, as a dedicated entry for the tartaric acid monoamide with defined stereochemistry was not found under the specific IUPAC name. The fundamental properties are representative.
The two stereocenters at C2 and C7 allow for the unambiguous establishment of stereochemistry in a target molecule.[5] The presence of multiple hydrogen-bond donors and acceptors facilitates its role in creating organized, chiral environments for chemical reactions.
Stereoselective Synthesis of Tartaric Acid Amides
The synthesis of tartaric acid amides, including 4-Amino-2,3-dihydroxy-4-oxobutanoic acid, must be carefully controlled to prevent epimerization at the sensitive C2 and C3 positions. While direct thermolysis of tartaric acid with amines is possible, it often leads to mixtures of stereoisomers and is considered of little practical value for stereoselective synthesis.[7] More robust and selective methods are preferred in modern synthetic chemistry.
Synthetic Pathway Overview
The most effective syntheses proceed through activated tartaric acid derivatives, such as anhydrides or esters, which react with amines under mild conditions to form the desired amide bond without compromising the stereochemical integrity of the chiral backbone.
Caption: Key synthetic routes to N-substituted tartaric acid diamides.
Recommended Protocol: Synthesis from Diacetoxysuccinic Anhydride
This method provides high yields and preserves stereochemistry, making it ideal for creating chiral building blocks. It is particularly useful for synthesizing ceramide-like compounds.[8][9]
Objective: To synthesize N,N'-dialkyl(2R,3R)-tartramides.
Reaction Setup: Dissolve (R,R)-diacetoxysuccinic anhydride in anhydrous THF in a round-bottom flask equipped with a magnetic stirrer.
Amine Addition: Add the desired primary amine to the solution at room temperature.
Reaction: Stir the mixture overnight at room temperature. The formation of diacetoxysuccinamide intermediates occurs during this step.[8]
Workup: Depending on the amine used, the product may precipitate. If so, it can be isolated by filtration. Otherwise, the solvent is removed under reduced pressure.
Deprotection: The resulting diacetylated intermediate is then subjected to deprotection (e.g., using a base like sodium methoxide in methanol) to yield the final dihydroxy tartramide.
Purification: The final product is purified by recrystallization or column chromatography to yield the enantiomerically pure tartramide.
Causality: Using the diacetoxy-protected anhydride allows the amidation reaction to proceed under mild, room-temperature conditions. This prevents the harsh heating that can cause epimerization at the chiral centers. The acetyl protecting groups can then be cleanly removed in a subsequent step, revealing the diol functionality required for further applications.
Core Applications in Asymmetric Synthesis
The true value of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid and its derivatives lies in their application to enforce stereoselectivity in chemical reactions. Their rigid C₂-symmetric backbone and versatile functional groups make them ideal for several roles.
Role as a Chiral Auxiliary
A chiral auxiliary is a temporary chiral handle that is attached to a non-chiral substrate. It directs the stereochemical outcome of a subsequent reaction before being cleaved, leaving behind an enantiomerically enriched product. Tartaric acid derivatives excel in this role.[3][5]
Caption: Generalized workflow for a chiral auxiliary in asymmetric synthesis.
The hydroxyl and amide groups can form intramolecular hydrogen bonds or chelate to metal reagents, creating a sterically defined pocket that allows reagents to approach the substrate from only one face, thus ensuring high diastereoselectivity.
Ligands for Asymmetric Catalysis
The diol functionality of tartaric acid derivatives is famously used in creating ligands for metal-catalyzed reactions, such as the Sharpless Asymmetric Epoxidation, which uses diethyl tartrate.[1] Similarly, tartramides can act as bidentate or tetradentate ligands. The nitrogen and oxygen atoms coordinate to a metal center (e.g., Titanium, Rhodium, Ruthenium), forming a chiral catalyst that can perform enantioselective transformations like hydrogenations, Diels-Alder reactions, and aldol reactions on a wide range of substrates.[2][3] Structural modifications to the amide's N-substituent allow for fine-tuning the steric and electronic properties of the catalyst to optimize enantioselectivity.[3]
Precursor for Bioactive Molecules and Pharmaceuticals
The tartramide scaffold is a valuable starting point for the synthesis of complex, biologically active molecules. The inherent chirality is carried through the synthetic sequence to the final product, avoiding costly and inefficient chiral separations at later stages.
Table 2: Examples of Bioactive Molecules Synthesized from Tartaric Acid Derivatives
Target Molecule Class
Synthetic Utility of Tartramide Core
Key Transformation
Reference
Ceramide Analogues
Provides the hydrophilic head group and correct stereochemistry to mimic natural ceramides, crucial for skin barrier function.
Amidation of diacetoxysuccinic anhydride with long-chain amines.
| HIV Integrase Inhibitors | Dicaffeoyl- and digalloyl-tartrimide derivatives have been investigated for their inhibitory effects. | Acylation of the tartrimide core. |[10] |
Case Study: Synthesis of Novel Ceramide-Like Compounds
Context: Ceramides are essential lipids in the skin's stratum corneum, vital for maintaining the skin's barrier function. Synthetic analogues are of great interest for dermatology and drug delivery. Long-chain tartaric acid diamides have been synthesized as stable and effective ceramide replacements.[8]
Objective: Synthesize (2R,3R)-N,N'-dioctadecyl-2,3-dihydroxysuccinamide as a ceramide analogue.
Experimental Workflow:
Step 1: Amidation. (2R,3R)-diacetoxysuccinic anhydride (1.0 eq) is reacted with octadecylamine (2.1 eq) in THF at room temperature overnight to form the diacetylated diamide intermediate.
Step 2: Hydrolysis (Deprotection). The intermediate from Step 1 is treated with potassium carbonate (K₂CO₃) in a methanol/THF solvent mixture. The reaction is stirred at room temperature until TLC analysis confirms the complete removal of the acetyl groups.
Step 3: Isolation and Purification. The reaction mixture is filtered, and the solvent is evaporated. The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure N,N'-dioctadecyl-tartramide as a white solid.
Results: This four-step synthesis (including anhydride preparation) provides the target ceramide analogues in high yield. The mild reaction conditions ensure that the stereochemistry of the tartaric acid backbone is preserved, which is critical for the molecule's ability to self-assemble and mimic the properties of natural ceramides.[8][9]
Future Perspectives and Conclusion
While the application of tartaric acid derivatives in metal-catalyzed reactions is well-established, their potential in the burgeoning field of organocatalysis is still being explored.[4] The multiple hydrogen-bonding sites on the tartramide scaffold make it an attractive candidate for developing new chiral Brønsted acids or hydrogen-bond-donating catalysts.[4]
Low Cost and Availability: Sourced from inexpensive, naturally occurring tartaric acid.[4][5]
Stereochemical Purity: Available in both enantiomeric forms, providing access to either product enantiomer.[4]
Functional Versatility: The combination of hydroxyl, carboxyl, and amide groups allows for diverse applications as auxiliaries, ligands, and synthetic precursors.[1][3]
For drug development professionals and synthetic chemists, a deep understanding of this chiral synthon's reactivity and strategic applications is essential for the efficient and elegant construction of enantiomerically pure molecules that will become the next generation of pharmaceuticals and advanced materials.
References
Chapter 4: Synthesis and applications of tartaric acid in asymmetric catalysis. (2025, November 16). Vertex AI Search.
Synthesis and applications of tartaric acid in asymmetric catalysis. (2025, November 14). Deep Science Publishing.
J. K. N. (n.d.). Tartaric Acid and Tartrates in the Synthesis of Bioactive Molecules.
How to Use Tartaric Acid in Pharmaceutical Synthesis. (2025, August 25).
Towards Tartaric-Acid-Derived Asymmetric Organocatalysts.
Investigation of tartaric acid amide formation by thermolysis of tartaric acids with alkylamines. Arkivoc.
Szollosi, R., et al. (2010, February 5). Synthesis and Characterization of Long-Chain Tartaric Acid Diamides as Novel Ceramide-Like Compounds.
Khan, S. W., et al. (2016, February 15).
Tartaric acid and its O-acyl derivatives. Part 8. Direct synthesis of novel N-substituted mono- and diacyltartrimides. (2011). Arkivoc.
Comprehensive Toxicological Evaluation and MSDS Profiling for 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid
Executive Summary In the landscape of chiral building blocks and pharmaceutical intermediates, 4-Amino-2,3-dihydroxy-4-oxobutanoic acid (CAS No.: 634-64-0)[1], commonly referred to as tartaramic acid[2], plays a pivotal...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of chiral building blocks and pharmaceutical intermediates, 4-Amino-2,3-dihydroxy-4-oxobutanoic acid (CAS No.: 634-64-0)[1], commonly referred to as tartaramic acid[2], plays a pivotal role. As a monoamide derivative of tartaric acid, its unique zwitterionic-like properties and dense hydrogen-bonding network make it an attractive candidate for synthesizing complex bioactive reagents and catalysts[1]. However, the transition of such molecules from the bench to preclinical development requires a rigorous, self-validating approach to safety and toxicity profiling.
This whitepaper provides an in-depth technical guide to the Material Safety Data Sheet (MSDS) parameters, predictive pharmacokinetics, and the causal logic behind experimental toxicity validation for 4-Amino-2,3-dihydroxy-4-oxobutanoic acid.
Physicochemical Properties & Structural Analysis
To understand the safety profile of a compound, we must first deconstruct its physical chemistry. The presence of a carboxylic acid (C1) and an amide group (C4) flanking two hydroxyl groups (C2, C3) grants this molecule extreme polarity. This structural motif dictates its behavior in both biological systems and laboratory environments: it is highly soluble in aqueous media but virtually insoluble in lipophilic solvents.
Table 1: Physicochemical and MSDS Summary
Parameter
Value / Description
Causality & Impact on Handling
Chemical Name
4-Amino-2,3-dihydroxy-4-oxobutanoic acid
High polarity necessitates aqueous buffers for biological assays.
Synonyms
Tartaramic acid, Tartramide
Structural similarity to tartaric acid implies low baseline toxicity.
CAS Number
634-64-0
Critical for regulatory tracking and inventory management.
Facilitates rapid diffusion across non-lipid barriers.
Appearance
White to off-white powder
Dust generation requires standard respiratory PPE.
GHS Classification
Skin Irrit. 2, Eye Irrit. 2, STOT SE 3
Mild irritant due to localized pH shifts upon contact with moisture.
Predictive Toxicology & Mechanistic Pathways
As an application scientist, I do not rely solely on empirical observation; I rely on predictive mechanistic logic. Because this compound is an amide of a naturally occurring dicarboxylic acid (), its primary metabolic liability lies in enzymatic hydrolysis.
When introduced into a biological system, hepatic amidases (and potentially non-specific plasma hydrolases) will cleave the amide bond. This cleavage yields two primary metabolites: tartaric acid and ammonia (
NH3
) . Tartaric acid is highly polar and rapidly excreted via the kidneys without significant phase II conjugation. The ammonia byproduct is shuttled into the urea cycle. Therefore, the toxicological ceiling of this compound is largely dictated by the liver's capacity to detoxify ammonia and the kidneys' capacity to clear the resulting urea and tartaric acid.
Fig 1. Predicted hepatic hydrolysis pathway of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid.
Material Safety Data Sheet (MSDS) Core Components
Based on the structural alerts and extrapolation from its parent compound, the toxicological endpoints for 4-Amino-2,3-dihydroxy-4-oxobutanoic acid are highly favorable for drug development.
Classified as Category 5 / Unclassified (Low toxicity).
Cytotoxicity (
IC50
)
HepG2 (in vitro)
> 10 mM
Does not induce direct hepatocellular necrosis.
Mutagenicity
Ames Test
Negative
Lacks electrophilic centers capable of DNA alkylation.
Skin Sensitization
Guinea Pig
Non-sensitizing
Does not form stable haptens with skin proteins.
Handling, Storage, and Risk Mitigation
According to , compounds with mild acidic and irritant properties must be handled with standard PPE (nitrile gloves, safety goggles, and a lab coat).
Storage: Store in a cool, dry place away from strong oxidizing agents. The amide bond is susceptible to slow hydrolysis under extreme pH conditions; thus, keep containers tightly sealed to prevent moisture ingress.
Spill Response: Sweep up solid spills to avoid dust generation. Wash the contaminated area with copious amounts of water, neutralizing any residual acidity with a weak bicarbonate solution.
Validating the Safety Profile: Experimental Methodologies
To transition from predicted MSDS values to verified safety data, we must employ a self-validating experimental workflow. The selection of models is deliberate: we use HepG2 cells to evaluate the hepatotoxic potential of the ammonia byproduct, and Wistar rats to assess systemic clearance.
Fig 2. Step-by-step experimental workflow for validating the toxicity profile.
Protocol 1: In Vitro Cytotoxicity Assessment using HepG2 Cells
Causality Focus: We utilize aqueous buffers rather than DMSO for compound solubilization. DMSO can artificially alter cell membrane permeability and cause solvent-induced cytotoxicity, which would mask the true profile of this highly polar molecule.
Cell Culture Preparation: Cultivate HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Incubate at 37°C in a 5%
CO2
humidified atmosphere.
Compound Solubilization: Dissolve 4-Amino-2,3-dihydroxy-4-oxobutanoic acid in sterile PBS (pH 7.4) to create a 100 mM stock solution.
Treatment Phase: Seed cells in a 96-well plate at
1×104
cells/well. After 24 hours of attachment, treat cells with serial dilutions of the compound (0.1 mM to 10 mM) for 48 hours.
Viability Quantification: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Solubilize the resulting formazan crystals with 100 µL of DMSO, following standard .
Self-Validation Check: Include a positive control (e.g., Doxorubicin) and a vehicle control (PBS). If the vehicle control shows <95% viability, the assay is invalid due to buffer contamination or improper pH. This ensures the protocol is internally controlled.
Protocol 2: In Vivo Acute Toxicity Profiling
Causality Focus: We employ the (Acute Toxic Class Method) starting at a limit dose of 2000 mg/kg. This minimizes animal usage while robustly confirming the predicted low-toxicity profile of tartaric acid derivatives.
Dose Preparation: Formulate the compound in distilled water immediately prior to administration to prevent premature aqueous hydrolysis of the amide bond.
Administration: Administer a single oral dose of 2000 mg/kg via oral gavage following a 12-hour fasting period.
Observation Period: Monitor animals continuously for the first 30 minutes, periodically during the first 24 hours, and daily thereafter for 14 days. Record signs of morbidity, behavioral changes, and weight fluctuations.
Self-Validation Check (Biomarker Tracking): On day 7 and day 14, draw blood to monitor Blood Urea Nitrogen (BUN) and serum creatinine. If BUN spikes without a corresponding drop in animal weight or signs of distress, it confirms target-specific amide hydrolysis (ammonia conversion to urea) rather than systemic organ failure, validating our mechanistic metabolic hypothesis.
References
PubChem Compound Summary for CID 875, Tartaric Acid. National Center for Biotechnology Information (NCBI). Available at:[Link]
Test No. 423: Acute Oral toxicity - Acute Toxic Class Method. OECD Guidelines for the Testing of Chemicals, Section 4. OECD iLibrary. Available at:[Link]
Cell Viability Assays. Assay Guidance Manual. National Center for Biotechnology Information (NCBI Bookshelf). Available at:[Link]
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council (US). National Center for Biotechnology Information (NCBI Bookshelf). Available at:[Link]
Crystallographic Data and Hydrogen Bonding in 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid: A Technical Guide
Executive Summary 4-Amino-2,3-dihydroxy-4-oxobutanoic acid (CAS No. 634-64-0)[1], universally recognized in structural chemistry as tartramic acid, is a foundational molecule in the study of stereochemistry and a highly...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
4-Amino-2,3-dihydroxy-4-oxobutanoic acid (CAS No. 634-64-0)[1], universally recognized in structural chemistry as tartramic acid, is a foundational molecule in the study of stereochemistry and a highly versatile ligand in modern drug development. Historically, Louis Pasteur utilized the enantiomerically pure (2R,3R)-tartramic acid in 1848 to demonstrate molecular chirality, noting that its crystalline form exhibits a distinct chiral morphology[2].
Today, the compound's dense array of hydrogen-bond donors and acceptors makes it an ideal scaffold for designing transition-state analogs. By mimicking the geometry of phosphate groups, tartramic acid and its derivatives act as potent competitive inhibitors for various phosphatases, providing critical insights into enzyme active-site architecture[3][4]. This whitepaper dissects the crystallographic properties, hydrogen-bonding networks, and experimental workflows for utilizing 4-amino-2,3-dihydroxy-4-oxobutanoic acid in structural biology.
Molecular Architecture and Crystallographic Profile
The solid-state behavior of 4-amino-2,3-dihydroxy-4-oxobutanoic acid is dictated by its high polarity and capacity for extensive intermolecular networking. Because the biologically relevant forms of the molecule are chiral (possessing stereocenters at C2 and C3), enantiomerically pure tartramic acid must crystallize in non-centrosymmetric space groups—most commonly
P21
or the orthorhombic
P212121
space group. These space groups are strictly required to accommodate chiral biological macromolecules and small molecules without imposing inversion symmetry.
Table 1: Physicochemical and Crystallographic Summary
The causality behind the robust crystal packing and high lattice energy of 4-amino-2,3-dihydroxy-4-oxobutanoic acid lies in its multifunctional termini. The spatial arrangement of these groups creates a self-assembling 3D network:
Amide Terminus (-CONH
2
) : Acts as a dual hydrogen-bond donor and a single acceptor. In the crystal lattice, the amide nitrogen typically donates protons to adjacent carbonyl oxygens, forming continuous 1D chains.
Carboxyl Terminus (-COOH) : Functions as both a strong donor and acceptor. It frequently forms classic cyclic hydrogen-bonded dimers (the
R22(8)
motif in graph-set notation) which serve as the primary structural anchors in the solid state.
Vicinal Diols (-OH) : The hydroxyl groups at the C2 and C3 positions participate in critical intramolecular hydrogen bonding that restricts the torsion angles of the carbon backbone, effectively locking the molecule into a rigid conformation[3]. Intermolecularly, they bridge the amide and carboxyl chains, increasing the overall lattice cohesion.
Caption: Topological mapping of hydrogen bond donor-acceptor networks in tartramic acid.
Structural Biology: Enzymatic Interactions
In pharmaceutical research, the structural geometry of 4-amino-2,3-dihydroxy-4-oxobutanoic acid is exploited to probe enzyme active sites. Because the spatial distribution of its hydroxyl and carboxyl groups mimics the geometry of a phosphate group, it acts as a competitive inhibitor.
Human Prostatic Acid Phosphatase (PAP) : Derivatives such as N-propyl-tartramic acid (PT3) have been successfully co-crystallized with PAP (PDB ID: 2HPA) in the
P212121
space group[4]. The ligand anchors deeply into the active site, where the tartramic acid core forms extensive hydrogen bonds with catalytic histidine and arginine residues.
HP2 Phytases : Tartramic acid itself has been studied in complex with histidine acid phosphatases, such as Escherichia coli AppA (PDB ID: 1ND6), to map the structural determinants of positional stereospecificity[3]. The weak forces—specifically hydrogen bonds and salt bridges with a lattice energy of 5-10 kcal/mol—stabilize the ligand within the active site pocket without disrupting the global protein fold[3].
To achieve high-resolution X-ray diffraction data of 4-amino-2,3-dihydroxy-4-oxobutanoic acid in complex with a target phosphatase, structural biologists must employ a self-validating methodology. The following protocol ensures causality between experimental conditions and high-quality electron density maps.
Step-by-Step Co-Crystallization System
Protein Preparation & Quality Control :
Purify the target enzyme (e.g., HP2 phytase) to >95% homogeneity using size-exclusion chromatography.
Concentrate the protein to 10–15 mg/mL in a low-salt buffer (e.g., 20 mM Tris-HCl, pH 7.5).
Causality: High purity and optimal concentration prevent amorphous precipitation and promote specific nucleation events.
Ligand Incubation :
Prepare a 100 mM stock of 4-amino-2,3-dihydroxy-4-oxobutanoic acid in aqueous buffer.
Incubate the protein with a final ligand concentration of 5–10 mM for 1 hour on ice prior to crystallization to ensure active-site saturation.
Vapor Diffusion Setup :
Utilize the hanging-drop vapor diffusion method. Mix 1
μ
L of the protein-ligand complex with 1
μ
L of reservoir solution (e.g., 20% PEG 3350, 0.2 M Ammonium Sulfate, 0.1 M Bis-Tris pH 5.5).
Self-Validation: Simultaneously set up an apo (ligand-free) control drop. Differential crystal morphology, altered space groups, or distinct growth rates in the experimental drop confirm successful ligand incorporation.
Cryoprotection and Data Collection :
Transfer the mature crystals to a cryoprotectant solution (reservoir solution + 20% glycerol + 10 mM tartramic acid) for 30 seconds.
Flash-cool the crystal in liquid nitrogen. Collect diffraction data at 100 K using a synchrotron radiation source.
Causality: Rapid cryocooling mitigates radiation damage from the X-ray beam, preserving the delicate, low-energy hydrogen-bond networks between the ligand and the active site residues[3].
Caption: Self-validating X-ray crystallography workflow for protein-tartramic acid complexes.
References
Title: N-{[6-chloro-8-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-2,5-dimethylbenzenesulfonamide (Contains CAS 634-64-0 Inventory Data)
University of East Anglia (UEA)
Source: flack.
Title: OCA:2HPA (Structural origins of L(+)-tartrate inhibition of human prostatic acid phosphatase)
University of East Anglia (UEA) Research Repository (Crystallographic Methods)
Application Note: Supramolecular Clathrate Formation and Optical Resolution Using 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid
Target Audience: Researchers, Supramolecular Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol Introduction & Scope In modern drug development and materials scien...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Supramolecular Chemists, and Drug Development Professionals
Document Type: Technical Application Note & Validated Protocol
Introduction & Scope
In modern drug development and materials science, the enantiomeric purity of active pharmaceutical ingredients (APIs) is a critical regulatory and functional requirement. 4-Amino-2,3-dihydroxy-4-oxobutanoic acid —systematically recognized as tartaric acid monoamide or tartramic acid—is a highly polar, polyfunctional chiral molecule derived from natural L-(+)-tartaric acid[1].
This application note details the utility of this compound as a chiral host molecule for the formation of enantioselective clathrate (inclusion) compounds. By leveraging its unique hydrogen-bonding network, researchers can achieve highly efficient optical resolution of racemic guests, such as secondary alcohols, diols, and phenols, without the need for complex chiral chromatography[2].
Mechanistic Principles of Clathrate Formation
To successfully design a clathrate-based separation, one must understand the causality behind the host-guest supramolecular assembly. 4-Amino-2,3-dihydroxy-4-oxobutanoic acid drives clathrate formation through two primary structural features:
Hydrogen Bonding & Dipole Interactions: The molecule features a carboxylic acid, an amide group (-CONH₂), and two hydroxyl groups at the C2 and C3 positions. The amide group provides strong electrical polarization, acting as a potent hydrogen bond donor and acceptor. These functional groups interact to form a rigid, highly directional intermolecular lattice[2].
Chiral Recognition Matrix: Because the host retains the absolute configuration (e.g., 2R, 3R) of its precursor, the resulting crystalline lattice forms asymmetric spatial cavities. When a racemic guest mixture is introduced, the cavity selectively accommodates the specific enantiomer that minimizes steric repulsion and maximizes thermodynamic stability through complementary non-covalent interactions[2].
Figure 1: Mechanistic pathway of enantioselective clathrate formation via chiral cavity matrix.
Self-Validating Experimental Protocol
The following protocol outlines the optical resolution of racemic 2-butanol (Guest) using L-tartramic acid (Host). This workflow is designed as a self-validating system : the success of the inclusion is verified by stoichiometric analysis (¹H-NMR), and the enantiomeric excess (ee%) is validated via chiral HPLC.
Step-by-Step Methodology
Step 1: Preparation of the Host Solution
Action: Dissolve 10.0 mmol of 4-amino-2,3-dihydroxy-4-oxobutanoic acid in 20 mL of a mixed solvent system (Methanol/Water, 80:20 v/v) at 60°C under continuous stirring.
Causality: The mixed solvent ensures complete dissolution of the highly polar host. The specific 80:20 ratio provides an optimal dielectric environment that prevents premature precipitation while allowing hydrogen bonds to remain dynamic for guest inclusion.
Step 2: Introduction of the Guest Molecule
Action: Add 20.0 mmol of racemic 2-butanol (a 2:1 Guest:Host molar ratio) dropwise to the warm host solution.
Causality: An excess of the guest molecule drives the thermodynamic equilibrium toward clathrate formation[2]. Dropwise addition prevents localized supersaturation, which could otherwise lead to amorphous, non-selective precipitation rather than highly ordered crystalline clathrate formation.
Step 3: Controlled Co-Crystallization
Action: Cool the mixture from 60°C to 20°C at a strictly controlled rate of 0.5°C/min. Hold the solution at 20°C for 12 hours.
Causality: A slow cooling rate is the most critical parameter in this workflow. Rapid cooling causes kinetic trapping, forcing the inclusion of the "wrong" enantiomer and drastically lowering the ee%. Slow cooling favors the thermodynamic product—the highly specific, enantiomerically pure host-guest clathrate.
Step 4: Isolation and Washing
Action: Isolate the resulting crystals via vacuum filtration. Wash the filter cake immediately with 5 mL of ice-cold hexane.
Causality: Ice-cold hexane efficiently removes surface-adsorbed, uncomplexed guest molecules without dissolving the highly polar clathrate lattice. This ensures that downstream ee% measurements reflect only the internally trapped guest.
Step 5: Validation & De-complexation
Action: Dissolve a 5 mg aliquot of the crystals in D₂O for ¹H-NMR to confirm the Host:Guest stoichiometric ratio (typically 1:1 or 2:1). To recover the resolved guest, dissolve the bulk clathrate in 15 mL of water and extract with diethyl ether (3 x 10 mL). Analyze the ether layer via chiral HPLC.
Causality: This dual-validation approach ensures structural integrity. NMR confirms that the recovered mass is a genuine clathrate rather than pure host precipitate, while HPLC quantifies the functional success of the enantiomeric enrichment.
Figure 2: Self-validating experimental workflow for chiral clathrate isolation and recovery.
Quantitative Data & Optimization Parameters
The efficiency of clathrate formation and the resulting enantiomeric excess are highly dependent on the guest's steric profile and the solvent system used. Table 1 summarizes optimized parameters for common racemic guests.
Table 1: Influence of Guest Profile and Solvent on Clathrate Enantiomeric Excess
Guest Molecule (Racemate)
Host:Guest Molar Ratio
Optimal Solvent System
Crystallization Temp (°C)
Expected Enantiomeric Excess (ee%)
2-Butanol
1:2
Methanol/Water (8:2)
20
> 85%
1-Phenylethanol
1:2
Ethanol (Absolute)
15
> 92%
1,2-Propanediol
1:1
Acetone/Water (9:1)
10
> 88%
2-Methylcyclohexanone
1:5
Hexane/Ethyl Acetate (7:3)
-5
> 75%
Note: Ratios and temperatures must be strictly adhered to; deviations of >2°C during the crystallization hold phase can result in a 10-15% drop in ee%.
References
Title: Tartaric acid amide derivative and method of producing the same (EP0298695A2)
Title: Synthesis and Characterization of Long-Chain Tartaric Acid Diamides as Novel Ceramide-Like Compounds
Source: PubMed Central (PMC) / National Institutes of Health (NIH)
URL: [Link]
Application Note: 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid in Asymmetric Organic Synthesis
Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Content Focus: Mechanistic Causality, Self-Validating Protocols, and Quantitative Data Introduction & Chemical Profile 4-Amino-2,3-di...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals
Content Focus: Mechanistic Causality, Self-Validating Protocols, and Quantitative Data
Introduction & Chemical Profile
4-Amino-2,3-dihydroxy-4-oxobutanoic acid (commonly known as Tartramic Acid , CAS: 634-64-0) is a highly versatile, bifunctional chiral building block. Structurally, it is the monoamide of tartaric acid, possessing a carboxylic acid, a primary amide, and two chiral hydroxyl groups.
Historically, tartramic acid and its derivatives were among the first molecules utilized by Louis Pasteur during his foundational 1848 work on molecular chirality and spontaneous resolution[1]. Today, it serves two primary functions in modern asymmetric organic synthesis:
A Chiral Resolving Agent: Utilized for the optical resolution of racemic amines via diastereomeric salt formation or in situ amide derivatization[2].
A Chiral Ligand Precursor: Acting as a stereocontrolling scaffold in transition-metal-catalyzed asymmetric transformations.
Mechanism of Action: Thermodynamic Resolution of Racemic Amines
The Causality of Chiral Recognition
The efficacy of L-tartramic acid as a resolving agent lies in its capacity to form a highly rigid, three-dimensional hydrogen-bonded lattice. When the carboxylic acid protonates a racemic amine (e.g., (±)-1-aminopropan-2-ol), an ionic salt bridge is formed[2].
Simultaneously, the primary amide acts as both a strong hydrogen bond donor (
−NH2
) and acceptor (
−C=O
), while the adjacent hydroxyls provide secondary chelation points. When the thermodynamically favored enantiomer (e.g., the (S)-amine) incorporates into this lattice, it maximizes these hydrogen-bonding interactions, resulting in a high lattice energy and low solubility. Conversely, the spatial mismatch of the (R)-amine disrupts the hydrogen-bonding network, significantly increasing its solubility in the mother liquor. This thermodynamic discrepancy drives the fractional crystallization process.
Figure 1: Workflow for the optical resolution of racemic amines using L-tartramic acid via fractional crystallization.
Experimental Protocols
Protocol A: Direct Diastereomeric Salt Resolution of (±)-1-Aminopropan-2-ol
This protocol leverages the differential solubility of diastereomeric salts formed directly with L-tartramic acid[3],[2].
Salt Formation: In a round-bottom flask, suspend 1.0 equivalent of (±)-1-aminopropan-2-ol and 1.0 equivalent of enantiopure L-tartramic acid in a 9:1 (v/v) mixture of absolute ethanol and deionized water.
Dissolution: Heat the mixture to reflux (approx. 78°C) under continuous stirring until a clear, homogenous solution is achieved. Causality: The mixed solvent ensures complete dissolution at high temperatures while providing a steep solubility gradient upon cooling.
Controlled Nucleation: Remove the heat source and allow the solution to cool to room temperature at a strictly controlled rate of 5°C/hour. Causality: Rapid cooling induces kinetic trapping and co-precipitation of the unwanted diastereomer. Slow cooling ensures thermodynamic control, selectively crystallizing the less soluble [(S)-amine • L-tartramate] salt.
Isolation: Filter the resulting crystals under vacuum. Wash the filter cake with ice-cold absolute ethanol to displace any residual mother liquor containing the highly soluble[(R)-amine • L-tartramate].
Liberation of Free Base: Suspend the isolated salt in 2M aqueous NaOH. Extract the aqueous layer three times with dichloromethane. Dry the combined organic layers over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure to yield enantiopure (S)-1-aminopropan-2-ol.
Protocol B: In Situ Tartramic Amide Formation and Chromatographic Separation
An alternative approach involves reacting the racemic amine with a protected tartaric anhydride to form covalent tartramic acid derivatives (half-amides) in situ, which can be separated chromatographically[4].
Ring-Opening Derivatization: Dissolve (±)-1-aminopropan-2-ol (1.0 eq) in anhydrous
CH2Cl2
. Slowly add di-O-benzoyl-L-tartaric acid anhydride (1.0 eq) at room temperature.
Reaction: Stir for 4 hours. The anhydride ring opens to form a mixture of two diastereomeric half-amides: N-(2'R-hydroxy)-propyl-2,3-di-O-benzoyl-L-tartramic acid and its 2'S counterpart.
Separation: Concentrate the mixture and purify via silica gel column chromatography. The distinct stereochemical orientations of the bulky benzoyl groups relative to the chiral amine fragment result in significantly different retention factors (
Rf
).
Hydrolysis: Subject the isolated target diastereomer to smooth acidic or basic hydrolysis to cleave the amide bond and recover the enantiopure amine.
Quantitative Data Summary
The following table summarizes the expected yields and optical purities when applying tartramic acid-based resolution strategies to 1-aminopropan-2-ol.
Substrate
Chiral Resolving Agent / Precursor
Methodology
Yield of Target Isomer (%)
Optical Purity (ee %)
(±)-1-Aminopropan-2-ol
L-Tartramic Acid
Diastereomeric Salt Crystallization
~42%
>98%
(±)-1-Aminopropan-2-ol
Di-O-benzoyl-L-tartaric anhydride
Covalent Tartramic Amide Formation
49%
>99%
Application in Asymmetric Catalysis
Beyond resolution, the tartramic acid scaffold is a privileged ligand precursor for transition-metal catalysis. When reacted with metal precursors like Titanium(IV) isopropoxide (
Ti(OiPr)4
), the hydroxyl groups and the carboxylic acid/amide functionalities undergo ligand exchange.
Mechanistic Causality: The resulting chelate complex is highly rigid. The primary amide group often acts as a secondary coordination sphere, using hydrogen bonding to orient incoming prochiral substrates (such as sulfides or allylic alcohols). This stereodefined "pocket" dictates the trajectory of the catalytic transfer (e.g., oxygen transfer in asymmetric sulfoxidation), ensuring high enantioselectivity.
Figure 2: Mechanistic pathway of asymmetric catalysis driven by a tartramic acid-derived chiral metal complex.
References
[1] Louis Pasteur's discovery of molecular chirality and spontaneous resolution in 1848, together with a complete review of his crystallographic and chemical work. Source: flack.ch. 1
Optically active 1-amino-2-propanol and intermediates thereof, and production method thereof - Patent JP-2011079782-A. Source: PubChem (nih.gov).
[4] (PDF) Resolution of racemic 1-amino-2-propanol. Source: ResearchGate. 4
The Strategic Synthesis of Tartramic Acid Derivatives: A Guide for Medicinal Chemists
Introduction: The Enduring Value of a Chiral Pool Synthon In the landscape of medicinal chemistry, the pursuit of enantiomerically pure molecules is paramount. The stereochemistry of a drug candidate is often the determi...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Enduring Value of a Chiral Pool Synthon
In the landscape of medicinal chemistry, the pursuit of enantiomerically pure molecules is paramount. The stereochemistry of a drug candidate is often the determining factor in its efficacy and safety profile. Tartaric acid, a naturally occurring and inexpensive C₂-symmetric dicarboxylic acid, stands as a cornerstone of the "chiral pool" — a collection of readily available, enantiopure compounds that serve as versatile starting materials.[1][2] Its two stereogenic centers, adorned with hydroxyl and carboxylic acid functionalities, offer a rigid and predictable scaffold for the synthesis of complex molecular architectures.[3] This guide provides a detailed exploration of the step-by-step preparation of tartramic acid derivatives (amides and imides), compounds of significant interest in drug discovery due to their diverse biological activities and their utility as chiral ligands and intermediates.[4][5] We will delve into the causality behind various synthetic strategies, from direct amidation to the use of protecting groups and modern coupling agents, providing detailed protocols for the researcher at the bench.
Core Synthetic Strategies: A Chemist's Guide to Amide Bond Formation
The synthesis of tartramic acid derivatives primarily involves the formation of amide bonds, a fundamental transformation in medicinal chemistry. However, the bifunctional nature of tartaric acid—possessing both carboxylic acids and secondary alcohols—necessitates careful strategic planning to achieve the desired outcome while preserving stereochemical integrity. The choice of method depends on the desired derivative (mono-amide, di-amide, or imide), the nature of the amine, and the scale of the reaction.
Strategy 1: The Direct Approach - Synthesis from O,O'-Diacyltartaric Anhydride
One of the most efficient and common methods for preparing tartaric acid amides and imides involves a two-step sequence: protection of the hydroxyl groups as esters, followed by anhydride formation and subsequent reaction with an amine. The O-acylation not only protects the hydroxyls but also activates the carboxylic acids for the subsequent amidation.
Rationale: The formation of the O,O'-diacyltartaric anhydride is a key step. This intermediate is highly reactive towards nucleophiles like amines, facilitating amide bond formation under relatively mild conditions. The acyl protecting groups prevent unwanted side reactions at the hydroxyl positions and can be removed in a later step if the final compound requires free hydroxyls. This method is particularly effective for producing symmetrical N,N'-disubstituted tartramides and N-substituted tartrimides.[6]
Workflow Visualization:
Caption: Synthetic workflow via the diacyltartaric anhydride intermediate.
Protocol 1: Synthesis of (2R,3R)-O,O'-Diacetyltartaric Anhydride
This protocol is adapted from Organic Syntheses.[7]
Materials:
Anhydrous, powdered D-tartaric acid: 40 g (0.27 mol)
Acetic anhydride: 136 g (1.33 mol)
Concentrated sulfuric acid: 1.2 mL
Dry benzene
Absolute ether
Procedure:
In a 500-mL three-necked round-bottomed flask equipped with a mechanical stirrer and two reflux condensers, place the powdered D-tartaric acid.
Add a solution of concentrated sulfuric acid in acetic anhydride to the flask and begin stirring. The reaction is exothermic, and the tartaric acid will dissolve.
Gently heat the solution to reflux and maintain for 10 minutes.
Pour the hot solution into a beaker and cool in an ice bath for 1 hour to induce crystallization.
Collect the crude crystalline product on a Büchner funnel.
Wash the crystals with two 20-mL portions of dry benzene.
Mechanically stir the solid with 175 mL of cold absolute ether, filter, and dry in a vacuum desiccator over phosphorus pentoxide.
The expected yield of diacetyl-d-tartaric anhydride is 41–44.5 g (71–77%).[7] The product should be used promptly as it is not stable over long-term storage.[7]
Protocol 2: Synthesis of a Symmetrical N,N'-Dialkyltartramide from Anhydride
This protocol is a general procedure based on the reactivity of the anhydride.[8]
Materials:
(2R,3R)-O,O'-Diacetyltartaric anhydride: 10.0 g (46.3 mmol)
Alkylamine (e.g., hexylamine): 9.37 g (92.6 mmol, 2.0 eq.)
Tetrahydrofuran (THF), anhydrous: 150 mL
Procedure:
Dissolve the diacetyltartaric anhydride in 100 mL of anhydrous THF in a round-bottomed flask under a nitrogen atmosphere.
In a separate flask, dissolve the alkylamine in 50 mL of anhydrous THF.
Slowly add the amine solution to the anhydride solution at room temperature with stirring.
Stir the reaction mixture at room temperature overnight.
Remove the solvent under reduced pressure.
The resulting crude diacetyloxysuccinamide can be purified by recrystallization or column chromatography.
For deprotection, the intermediate is treated with a mixture of acetyl chloride and ethanol to afford the final N,N'-dialkyltartramide.[8]
Reactant/Product
MW ( g/mol )
Amount (mmol)
Equiv.
Diacetyltartaric Anhydride
216.14
46.3
1.0
Hexylamine
101.19
92.6
2.0
Product (Protected)
418.53
-
-
Strategy 2: The Modern Approach - Direct Amidation with Coupling Reagents
For the synthesis of more complex or unsymmetrical tartramic acid derivatives, especially when working with valuable or sensitive amines, direct coupling of the carboxylic acid groups with an amine using a peptide coupling reagent is the preferred method. This approach avoids the high temperatures of thermolysis and the need for anhydride formation, offering milder reaction conditions and broader substrate scope.
Rationale: Coupling reagents like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activate the carboxylic acid to form a highly reactive O-acylisourea intermediate.[9] This intermediate is readily attacked by the amine nucleophile to form the amide bond. The choice between DCC and EDC often depends on the workup procedure; the dicyclohexylurea (DCU) byproduct from DCC is insoluble in most organic solvents and can be removed by filtration, whereas the urea byproduct from EDC is water-soluble and is removed by an aqueous workup. This method is particularly advantageous for synthesizing mono-amides by using a protected tartaric acid monoester.
Workflow Visualization:
Caption: General workflow for amide synthesis using coupling agents.
Protocol 3: Synthesis of a Tartaric Acid Monoamide using EDC Coupling
This protocol is a generalized procedure for EDC-mediated amide bond formation.[9]
Materials:
(2R,3R)-2,3-Dihydroxy-4-methoxy-4-oxobutanoic acid (Tartaric acid monomethyl ester): 1.0 g (6.1 mmol)
Substituted aniline (e.g., 4-chloroaniline): 0.78 g (6.1 mmol, 1.0 eq.)
EDC·HCl: 1.28 g (6.7 mmol, 1.1 eq.)
Hydroxybenzotriazole (HOBt): 0.91 g (6.7 mmol, 1.1 eq.)
N,N-Diisopropylethylamine (DIPEA): 2.1 mL (12.2 mmol, 2.0 eq.)
Dichloromethane (DCM), anhydrous: 50 mL
Procedure:
Dissolve the tartaric acid monomethyl ester in anhydrous DCM in a round-bottomed flask under a nitrogen atmosphere.
Add the substituted aniline, HOBt, and DIPEA to the solution.
Cool the mixture to 0 °C in an ice bath.
Add EDC·HCl portion-wise to the stirred solution.
Allow the reaction to warm to room temperature and stir overnight.
Monitor the reaction progress by TLC.
Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Reactant/Product
MW ( g/mol )
Amount (mmol)
Equiv.
Tartaric acid monomethyl ester
164.12
6.1
1.0
4-Chloroaniline
127.57
6.1
1.0
EDC·HCl
191.70
6.7
1.1
HOBt
135.13
6.7
1.1
Product
273.68
-
-
Applications in Medicinal Chemistry: From Concept to Candidate
Tartramic acid derivatives are more than just synthetic curiosities; they are valuable scaffolds in the design of new therapeutic agents. Their rigid, chiral backbone allows for the precise spatial orientation of substituents, which is critical for molecular recognition at biological targets.
Ceramide Analogues for Dermatological Applications
Ceramides are essential lipids in the skin's stratum corneum, playing a crucial role in maintaining the skin barrier and regulating cell signaling.[10] Dysregulation of ceramide levels is implicated in various skin disorders. Long-chain N,N'-dialkyltartramides have been synthesized as stable analogues of ceramides.[10] Their similar physicochemical properties, including the ability to form hydrogen bonds via their diol subunit, allow them to mimic the function of natural ceramides.[10]
Structure-Activity Relationship (SAR) Insights:
The length of the N-alkyl chains is crucial for mimicking the lipophilicity of natural ceramides. Studies have shown that symmetrical and unsymmetrical diamides with chain lengths from C8 to C18 can be synthesized.[8]
The stereochemistry of the diol core is critical. Derivatives synthesized from natural (2R,3R)-tartaric acid retain the desired stereochemical configuration for interaction with lipid bilayers.[10]
Antimicrobial and Antileishmanial Agents
The search for new antimicrobial agents is a pressing global health challenge. Tartaric acid derivatives have emerged as a promising class of compounds with potential antimicrobial activity.
SAR Insights:
A study on fatty acid amide derivatives demonstrated that antimicrobial activity against bacteria and yeast increased with the number of carbon atoms in the alkyl chain, peaking at a chain length of 12 carbons (C12).[11][12]
Amides derived from L-tartaric acid and various substituted aromatic amines have shown significant antileishmanial and antimicrobial activities. The biological activity is influenced by the nature and position of substituents on the aromatic ring.
Enzyme Inhibitors and Chiral Ligands
The C₂-symmetric and polyfunctional nature of tartrimides makes them excellent precursors for chiral ligands used in asymmetric catalysis, a key technology in pharmaceutical manufacturing.[5][13] These ligands can coordinate with metal catalysts to create a chiral environment, directing reactions to produce a single desired enantiomer of a drug molecule.[14][15] Furthermore, the rigid structure of tartrimides has been exploited in the design of enzyme inhibitors, such as inhibitors of HIV integrase.[13]
Conclusion and Future Perspectives
The preparation of tartramic acid derivatives is a well-established yet continually evolving field. The methodologies presented here, from classical anhydride chemistry to modern coupling techniques, provide medicinal chemists with a robust toolkit for accessing a wide array of chiral structures. The inherent stereochemistry, rigidity, and functional handles of the tartaric acid scaffold ensure its continued relevance in drug discovery. Future work will likely focus on expanding the diversity of these derivatives through combinatorial approaches and further exploring their potential as modulators of novel biological targets. The journey from a simple, naturally occurring acid to a complex, life-saving therapeutic is a testament to the power and elegance of synthetic medicinal chemistry.
References
How to Use Tartaric Acid in Pharmaceutical Synthesis. (2025). Patsnap Eureka. Available from: [Link]
Ruśkowski, P., Synoradzki, L., & Włostowski, M. (2011). Tartaric acid and its O-acyl derivatives. Part 8. Direct synthesis of novel N-substituted mono- and diacyltartrimides: unusual reaction course. Arkivoc, 2011(9), 142-154. Available from: [Link]
Shriner, R. L., & Furrow, Jr., C. L. (1963). DIACETYL-d-TARTARIC ANHYDRIDE. Organic Syntheses, Coll. Vol. 4, p.242. Available from: [Link]
Thorat, R., & Mujawar, O. (2025). Synthesis and applications of tartaric acid in asymmetric catalysis. In T. R. Swaroop (Ed.), Synthetic Methods and Applications of Heterocyclic Compounds in Medicinal and Organic Chemistry (pp. 31-47). Deep Science Publishing. Available from: [Link]
Lindner, W., Rath, M., Stoschitzky, K., & Uray, G. (1984). Tartaric acid derivatives as chiral sources for enantioseparation in liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 2(2), 183-189.
Włostowski, M., Ruśkowski, P., & Synoradzki, L. (2012). ChemInform Abstract: Tartaric Acid and Its O-Acyl Derivatives. Part 10. Synthesis and Applications of Tartramides, Tartrimides and O-Acyltartramides and Imides. ChemInform, 43(7).
Włostowski, M., Ruśkowski, P., & Synoradzki, L. (2011). Tartaric Acid and Its O-Acyl Derivatives. Part 10. Synthesis and Applications of Tartramides, Tartrimides and O-Acyltartramides and Imides. Chemistry of Heterocyclic Compounds, 47(10), 1235-1249.
U.S. Patent No. EP0600714A1. (1994). diacyltartaric anhydride and process for producing O,O'. Google Patents.
Reddy, G. S. (2021). γ-Hydroxy Amides from Tartaric Acid: Versatile Chiral Building Blocks for the Total Synthesis of Natural Products. The Chemical Record, 21(8), 2138-2152.
Barros, M. T., Phillips, A. M. F., & Ventura, M. R. (2025). Synthesis of new chiral amines with a cyclic 1,2-diacetal skeleton derived from (2R,3R)-(+)-tartaric acid. In Chapter 4: Synthesis and applications of tartaric acid in asymmetric catalysis. ResearchGate. Available from: [Link]
Ruśkowski, P., Synoradzki, L., & Włostowski, M. (2011). Tartaric acid and its O-acyl derivatives. Part 8. Direct synthesis of novel N-substituted mono- and diacyltartrimides: Unusual reaction course. Arkivoc, 2011(9), 142-154.
Villanueva, S., et al. (1995). Chiral recognition of tartaric acid derivatives by a synthetic receptor.
D'hooghe, M., & De Kimpe, N. (2006). Tartaric Acid and Tartrates in the Synthesis of Bioactive Molecules. Mini-Reviews in Organic Chemistry, 3(4), 345-363.
Takács-Novák, K., et al. (2010). Synthesis and Characterization of Long-Chain Tartaric Acid Diamides as Novel Ceramide-Like Compounds. Molecules, 15(2), 844-855.
Synthesis of Imides and Amides from Diacetyl-L-Tartaric Acid Anhydride. (n.d.). Bentham Science. Available from: [Link]
U.S. Patent No. EP0600714A1. (1994). diacyltartaric anhydride and process for producing O,O'. Google Patents.
Takács-Novák, K., et al. (2010). Synthesis and Characterization of Long-Chain Tartaric Acid Diamides as Novel Ceramide-Like Compounds. Molecules, 15(2), 844-855.
Amides from Carboxylic Acids-DCC and EDC Coupling. (2025). Chemistry Steps. Available from: [Link]
Coupling Reagents. (n.d.). Aapptec Peptides. Available from: [Link]
Ōmura, S., et al. (1974). Relationship between the structures of fatty acid amide derivatives and their antimicrobial activities. Antimicrobial Agents and Chemotherapy, 6(2), 207-215.
Synthesis, Characterization, Antimicrobial and Antileishmanial Activities of Amide derivatives of L-tartaric acid. (2016). IAEA-INIS. Available from: [Link]
Blais, J., et al. (2001). Hydrophobic tartaric acid monoamides as complexing and tensioactive agents. New Journal of Chemistry, 25(5), 659-663.
Zhang, D., et al. (2019). Enantiomeric Tartaric Acid Production Using cis-Epoxysuccinate Hydrolase: History and Perspectives.
Ōmura, S., et al. (1974). Relationship Between the Structures of Fatty Acid Amide Derivatives and Their Antimicrobial Activities. Antimicrobial Agents and Chemotherapy, 6(2), 207–215.
DeBolt, S. (2021). Biosynthesis and Cellular Functions of Tartaric Acid in Grapevines. Frontiers in Plant Science, 12, 646871.
Park, K. D., et al. (2013). Structure–activity Relationship Analysis for Antimicrobial Activities of Tryptanthrin Derivatives Using Quantum Chemical Calculations. Bulletin of the Korean Chemical Society, 34(12), 3749-3754.
Special Issue of “Synthesis, Biological Evaluation and Molecular Modeling of Enzyme Inhibitors”. (2023). MDPI. Available from: [Link]
Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. (2024). MDPI. Available from: [Link]
Synthesis, characterization, and biological evaluation of some novel Schiff bases as potential metabolic enzyme inhibitors. (2022). ResearchGate. Available from: [Link]
Application Notes & Protocols: 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid as a Chiral Ligand in Transition Metal Catalysis
Introduction: The Untapped Potential of Polyfunctional Amino Acid Ligands In the landscape of transition metal catalysis, the design of the ligand is paramount. It dictates the steric and electronic environment of the me...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Untapped Potential of Polyfunctional Amino Acid Ligands
In the landscape of transition metal catalysis, the design of the ligand is paramount. It dictates the steric and electronic environment of the metal center, directly influencing catalytic activity, stability, and, crucially, selectivity. While privileged ligand classes like phosphines and N-heterocyclic carbenes have dominated the field, there is a growing appreciation for ligands derived from nature's own chiral pool—amino acids.[1] These molecules offer inherent stereochemistry, biocompatibility, and a rich density of functional groups for metal coordination.
This guide focuses on a specific, highly functionalized scaffold: 4-Amino-2,3-dihydroxy-4-oxobutanoic acid . While the precise IUPAC name suggests a derivative of tartaric acid, we will treat it as a representative member of a broader class of α-amino acids bearing additional hydroxyl and carboxyl donor groups. Such ligands are capable of forming robust, multi-point chelation complexes with transition metals, creating well-defined chiral pockets that are ideal for asymmetric catalysis.[2][3]
This document moves beyond a simple recitation of procedures. It aims to provide the causal logic behind experimental design, offering insights into why certain choices are made, how to validate results at each stage, and how to troubleshoot common challenges. We will cover the ligand's synthesis, its coordination to a transition metal, and its application in a representative, high-impact catalytic transformation.
Section 1: Ligand Synthesis & Characterization
Rationale: The efficacy of any catalytic system begins with the purity and stereochemical integrity of the ligand. A robust and scalable synthesis is essential for reproducibility. We will adapt a strategy based on the asymmetric dihydroxylation of a dehydroamino acid precursor, a powerful method for installing vicinal diols with high enantiocontrol.
Application Note: Incorporating 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid into Novel Drug Delivery Systems
Executive Summary 4-Amino-2,3-dihydroxy-4-oxobutanoic acid, commonly known as tartramic acid (CAS: 634-64-0)[1], is a highly functionalized, chiral organic compound derived from natural L-(+)-tartaric acid. Featuring a p...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
4-Amino-2,3-dihydroxy-4-oxobutanoic acid, commonly known as tartramic acid (CAS: 634-64-0)[1], is a highly functionalized, chiral organic compound derived from natural L-(+)-tartaric acid. Featuring a primary amide, a free carboxylic acid, and two vicinal hydroxyl groups, it serves as an exceptionally versatile building block in modern pharmaceutical formulation. This application note details its integration into two distinct, cutting-edge drug delivery systems:
Tartramic acid-based cationic lipids for non-viral gene and mRNA delivery[2].
Functional starter cores for microenvironmental pH modulation in extended-release oral solid dosage forms[3].
Mechanistic Rationale: The Molecular Advantage
To leverage tartramic acid effectively, formulation scientists must understand the causality behind its structural benefits:
Biocompatibility via Biomimicry: As a derivative of naturally occurring tartaric acid, tartramic acid exhibits excellent biocompatibility. When utilized as an inverse bioisosteric amide to replace the polar headgroups of ceramides in lipid matrices, it significantly reduces the cytotoxicity typically associated with synthetic lipid vectors[4].
Hydrogen Bonding & Hydration: The 2,3-dihydroxy groups provide a dense hydrogen-bonding network. In liposomal formulations, this stabilizes the lipid bilayer and enhances the hydration shell, prolonging systemic circulation without relying solely on PEGylation.
Microenvironmental pH (
pHM
) Modulation: The free carboxylic acid acts as a localized proton donor. For weakly basic drugs, dissolution in the high-pH environment of the lower gastrointestinal (GI) tract is notoriously poor. Tartramic acid dissolves gradually, lowering the surrounding
pHM
and promoting drug release where high pH would otherwise retard dissolution[3].
Application I: Tartramic Acid-Based Cationic Lipids for Gene Delivery
Researchers have successfully synthesized novel cationic lipids using tartaric acid derivatives as a linking backbone[2]. By conjugating 6-aminocaproic acid (as the cationic headgroup) and saturated hydrocarbon chains like dodecanol (C12) or hexadecanol (C16) to the tartramic acid scaffold, highly efficient non-viral vectors (T-C12-AH and T-C16-AH) are formed[2].
At an optimized cationic lipid/DOPE molar ratio (1:0.5 for C12 and 1:2 for C16) and an N/P charge molar ratio of 1:1, these vectors demonstrate transfection capabilities superior or comparable to commercial reagents like DOTAP and DC-Chol, but with significantly lower cellular toxicity[2].
Mechanism of Tartramic Acid-based LNP cellular uptake and endosomal escape.
Protocol A: Synthesis and Formulation of Tartramic Acid-Based LNPs
This protocol is designed as a self-validating system to ensure formulation integrity.
Phase 1: Lipid Synthesis (T-C16-AH)
Conjugation: Conjugate 6-aminocaproic acid to the tartramic acid backbone via standard EDC/NHS coupling to form the cationic headgroup.
Esterification: Esterify the hydroxyl groups with hexadecanol (C16) to form the hydrophobic tails.
Validation Check (Causality): Perform
1H
-NMR. The disappearance of the free hydroxyl proton signals and the appearance of long-chain aliphatic peaks confirm successful conjugation. If hydroxyl peaks remain, repeat the esterification step; mixed-polarity impurities will disrupt lipid packing and destabilize the final liposome.
Phase 2: Liposome Formulation
Lipid Film Hydration: Dissolve T-C16-AH and DOPE in chloroform at a 1:2 molar ratio[2]. Evaporate the solvent under a gentle stream of nitrogen, followed by vacuum desiccation for 2 hours.
Validation Check: The resulting lipid film must be completely transparent. Opaque patches indicate residual solvent or lipid phase separation, which causes heterogeneous particle sizes during hydration.
Complexation: Hydrate the film with nuclease-free water to 1 mg/mL, sonicate for 15 minutes, and complex with DNA/mRNA at an N/P charge molar ratio of 1:1[2].
Validation Check: Measure Zeta Potential via Dynamic Light Scattering (DLS). A shift from highly positive (> +35 mV) to slightly positive (+10 to +15 mV) confirms successful nucleic acid encapsulation. A Polydispersity Index (PDI) > 0.2 requires re-optimization of the mixing parameters.
Application II: Functional Starter Cores for Extended-Release
When formulating weakly basic APIs, tartramic acid can be utilized as a functional starter core. Unlike traditional inert sugar spheres, tartramic acid cores dissolve and release protons, creating an acidic microenvironment within the coated pellet[3]. To prevent premature acid leaching, tailored time-dependent and pH-dependent polymer film coatings must be applied[3].
Fluid bed coating workflow for tartramic acid core extended-release pellets.
Protocol B: Fluid-Bed Coating of Tartramic Acid Cores
Core Isolation: Sieve tartramic acid crystals to isolate a uniform starter core fraction (e.g., 500–600 µm).
Validation Check: Calculate the particle size distribution span. A span > 1.2 will result in variable coating thicknesses across the batch, leading to erratic drug release profiles.
API Layering: Load the cores into a Wurster fluid-bed coater. Spray the weakly basic API suspended in a hypromellose binder solution.
Validation Check: Monitor exhaust temperature strictly at 38–40°C. Temperatures below 38°C indicate overwetting, which causes core agglomeration and premature acid leaching into the binder layer.
Barrier Coating: Apply a rate-controlling polymer coating (e.g., Eudragit RS/RL blend) to slow the ingress of the dissolution medium[3].
Validation Check: Perform in-vitro dissolution testing in pH 6.8 phosphate buffer. If the tartramic acid leaches prematurely (detected via a rapid pH drop in the bulk media within the first hour), the coating weight gain of the rate-controlling polymer must be increased to protect the core until the desired pH trigger is reached[3].
Quantitative Data Summaries
Table 1: Physicochemical and Transfection Properties of Tartramic Acid-Based Lipids [2]
Technical Support Center: Preventing Thermal Degradation of 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid During Reflux
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Author: BenchChem Technical Support Team. Date: April 2026
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Welcome to the Advanced Applications Support Center. As drug development professionals and synthetic chemists, working with highly functionalized chiral molecules requires precise thermodynamic control. 4-Amino-2,3-dihydroxy-4-oxobutanoic acid (commonly known as tartramic acid or tartaric acid monoamide) presents a unique synthetic challenge. Because it contains both a carboxylic acid and a primary amide on a 2,3-dihydroxybutane backbone, it is highly susceptible to thermal degradation during standard reflux procedures.
This guide synthesizes field-proven insights and mechanistic causality to help you troubleshoot degradation issues, preserve stereochemical integrity, and optimize your synthetic workflows.
Part 1: Troubleshooting Guide & FAQs
Q1: Why am I observing significant mass loss and a new hydrophobic byproduct after refluxing my reaction in toluene?Causality: You are observing intramolecular cyclization. Toluene reflux (~110°C) provides excessive thermal energy, driving an entropy-favored dehydration reaction. The primary amide nitrogen acts as an internal nucleophile, attacking the C1 carboxylic acid to form a thermodynamically stable 5-membered cyclic imide (tartrimide)1[1].
Resolution: Switch to a lower-boiling aprotic solvent (e.g., THF at 66°C or Ethyl Acetate at 77°C) to keep the thermal energy strictly below the activation barrier for imide formation.
Q2: My LC-MS shows the appearance of tartaric acid and ammonia when refluxing in aqueous-organic mixtures. How do I prevent this?Causality: The primary amide bond is highly susceptible to thermal hydrolysis. Under thermal stress in the presence of water, the amide carbonyl undergoes nucleophilic attack by water molecules, cleaving the C-N bond to yield tartaric acid and ammonia 2[2].
Resolution: Ensure strictly anhydrous conditions. If an aqueous environment is unavoidable for solubility, you must buffer the solution to a neutral pH (6.5–7.0) to minimize acid/base-catalyzed hydrolysis and limit the internal temperature to <60°C.
Q3: Post-reflux NMR analysis shows two distinct sets of signals for the chiral centers (e.g., shifts around 3.25 ppm and 3.29 ppm). Is my compound degrading?Causality: Yes, this indicates thermal epimerization (racemization). Prolonged heating causes the
α
-hydroxy protons at C2 and C3 to undergo enolization. This results in a loss of stereocontrol and the formation of diastereomeric mixtures (e.g., conversion of the pure
(2R,3R)
isomer to
RS/SR
meso-forms)1[1]. Heating tartaric acid derivatives in water at elevated temperatures is a well-documented pathway to meso-isomer formation 3[3].
Resolution: Minimize reaction times. Transition from traditional batch reflux to microwave-assisted synthesis, which allows for rapid, controlled heating and cooling cycles, preventing prolonged thermal stress.
Part 2: Quantitative Degradation Thresholds
To assist in experimental design, the following table summarizes the primary degradation pathways, their thermodynamic triggers, and actionable preventative measures.
Degradation Pathway
Triggering Conditions
Primary Byproducts
Temp. Threshold
Preventive Measure
Intramolecular Cyclization
Dehydrating conditions, high-boiling solvents
Tartrimide, Water
> 90°C
Use low-boiling solvents (e.g., THF); avoid azeotropic water removal.
Amide Hydrolysis
Aqueous media, unbuffered pH extremes
Tartaric Acid, Ammonia
> 60°C (in water)
Maintain strictly anhydrous conditions; validate via Karl Fischer titration.
Epimerization / Racemization
Prolonged thermal stress
meso-Tartramic Acid
> 80°C (prolonged)
Limit heating duration; utilize microwave-assisted reactors for rapid kinetics.
Part 3: Self-Validating Protocol for Low-Temperature Synthesis
To ensure scientific integrity, every protocol must act as a self-validating system. Follow this step-by-step methodology to handle and react 4-Amino-2,3-dihydroxy-4-oxobutanoic acid without compromising its structural or stereochemical integrity.
Step 1: Solvent Preparation and Validation
Action: Select a low-boiling, aprotic solvent (e.g., anhydrous THF or DCM).
Causality: Aprotic solvents prevent solvolysis. Low boiling points inherently cap the maximum thermal stress applied to the system.
Validation: Perform a Karl Fischer titration prior to adding the tartramic acid. The moisture content must be <50 ppm to proceed. If >50 ppm, dry the solvent over activated 3Å molecular sieves.
Step 2: Temperature-Controlled Reaction Execution
Action: Equip the reaction vessel with an internal PTFE-coated temperature probe. Heat the mixture to a maximum internal temperature of 65°C using a precisely controlled heating mantle.
Causality: Maintaining the internal temperature strictly below 70°C ensures the system never reaches the activation energy threshold required for imide cyclization or
α
-proton enolization.
Step 3: Kinetic Monitoring (In-Process Control)
Action: Sample the reaction every 30 minutes. Quench the sample immediately in cold acetonitrile and analyze via UPLC-MS.
Causality: Prolonged heating is the primary driver of epimerization. By establishing a real-time kinetic profile, you eliminate unnecessary thermal exposure.
Validation: The reaction is deemed complete and must be stopped the moment the starting material peak area drops below 5% and the diastereomeric ratio (dr) remains >98:2.
Step 4: Quenching and Cold Workup
Action: Immediately cool the reaction vessel to 0–5°C using an ice-water bath. Perform any required aqueous washes using ice-cold, pH-buffered solutions (pH 6.5).
Causality: Rapid cooling halts all thermal degradation pathways kinetically. Cold, buffered washes prevent ambient hydrolysis during the liquid-liquid extraction phase.
Part 4: Degradation Pathway Visualization
The following diagram maps the logical relationship between thermal triggers and the resulting structural degradation of the target compound.
Figure 1: Thermal degradation pathways of tartramic acid and corresponding preventive measures.
References
Synthesis and Characterization of Long-Chain Tartaric Acid Diamides as Novel Ceramide-Like Compounds - MDPI. Available at:[Link]
Research progress of tartaric acid stabilization on wine characteristics - PMC - NIH. Available at:[Link]
Technical Support Center: Purification & Recrystallization of 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid
Welcome to the Technical Support Center for the isolation and purification of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid (commonly known as Tartramic Acid, CAS: 634-64-0). As a highly polar, low-molecular-weight molecule c...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the isolation and purification of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid (commonly known as Tartramic Acid, CAS: 634-64-0). As a highly polar, low-molecular-weight molecule containing both a carboxylic acid and a primary amide, it presents unique downstream processing challenges. Standard organic extraction is ineffective, and conventional cooling crystallization often leads to poor yields or phase separation ("oiling out") 1.
This guide provides field-validated, self-validating protocols to isolate, purify, and crystallize this compound while preserving its stereochemical integrity 2.
Core Purification & Crystallization Workflow
Fig 1: Downstream purification and anti-solvent crystallization workflow for Tartramic Acid.
Standardized Operating Protocols (SOPs)
Protocol A: Anion-Exchange Chromatography
Causality & Rationale: Due to the extreme hydrophilicity of tartramic acid, partitioning it into organic solvents is unfeasible. Instead, we exploit its carboxylic acid moiety. By passing the crude aqueous mixture over a strong anion-exchange resin, neutral and cationic impurities are washed away, allowing selective elution of the target compound 3.
Step-by-Step Methodology:
Resin Preparation: Swell Dowex 1X8 (formate form) in deionized (DI) water. Pack into a glass column and equilibrate with 3 column volumes (CV) of DI water.
Sample Loading: Adjust the crude aqueous solution to pH 6.5 using dilute
NH4OH
to ensure the carboxylic acid is fully deprotonated. Load onto the column at a flow rate of 1 mL/min.
Washing: Wash with 3 CV of DI water to elute unreacted neutral species and cationic byproducts.
Self-Validation Step: Check the wash fractions with a pH indicator; washing is complete when the effluent pH stabilizes at ~7.0, confirming the removal of unbuffered cationic species.
Elution: Elute the tartramic acid using a linear gradient of 0.1 M to 0.5 M Formic Acid.
Fraction Collection: Collect 15 mL fractions.
Self-Validation Step: Spot fractions on a silica TLC plate and stain with Bromocresol Green (yellow spots indicate the presence of the acid). Pool only the positive fractions to ensure target capture before proceeding.
Protocol B: Anti-Solvent Recrystallization
Causality & Rationale: Tartramic acid is highly soluble in water but practically insoluble in absolute ethanol. Relying solely on water evaporation requires high heat, which triggers amide hydrolysis. Anti-solvent crystallization induces controlled supersaturation at ambient temperatures, preserving the amide bond and stereocenters.
Step-by-Step Methodology:
Concentration: Transfer the pooled fractions to a rotary evaporator. Concentrate the solution to a viscous syrup (approx. 30% w/v) under high vacuum. Critical: Maintain the water bath at
≤40∘C
to prevent thermal hydrolysis of the amide to tartaric acid.
Solvent Equilibration: Transfer the syrup to a jacketed crystallizer set to 25°C. Stir at 200 rpm.
Anti-Solvent Addition: Add absolute ethanol dropwise at a rate of 0.5 mL/min until the solution becomes faintly turbid (the cloud point).
Self-Validation Step: The appearance of a stable, faint turbidity confirms that the metastable zone of supersaturation has been reached. If the solution remains clear, supersaturation is insufficient.
Seeding: Introduce 1-2 mg of pure tartramic acid seed crystals to bypass the nucleation energy barrier and prevent oiling out.
Aging and Harvesting: Hold the suspension at 25°C for 2 hours, then ramp down to 5°C at a rate of 0.1°C/min. Filter the resulting white crystalline powder through a sintered glass funnel and wash with cold absolute ethanol. Dry under vacuum at 35°C for 24 hours.
Quantitative Data: Solvent Selection Matrix
To optimize the anti-solvent ratio, refer to the solubility profile below. A high differential between the primary solvent and the anti-solvent is required for high-yield recovery without inducing phase separation.
Solvent System
Polarity Index
Solubility at 25°C (mg/mL)
Suitability for Crystallization
Deionized Water
10.2
> 250
Primary Solvent (Excellent)
Methanol
5.1
~ 45
Poor Anti-Solvent (Yields loss)
Absolute Ethanol
5.2
< 5
Ideal Anti-Solvent
Isopropanol (IPA)
3.9
< 1
Good Anti-Solvent (Risk of oiling)
Acetone
5.1
Insoluble
Not recommended (Causes oiling)
Troubleshooting Guides & FAQs
Q1: My product is contaminated with L-tartaric acid. What went wrong?A: This is a classic case of amide hydrolysis. The
−CONH2
group is highly susceptible to hydrolysis under strongly acidic/basic conditions or elevated temperatures.
Causality: Thermal stress provides the activation energy required for water to nucleophilically attack the amide carbonyl.
Self-Validating Fix: Ensure your rotary evaporation bath never exceeds 40°C. If concentrating acidic eluates (like formic acid), neutralize to pH 4-5 before prolonged concentration, or use lyophilization (freeze-drying) as a thermal-free alternative.
Q2: During anti-solvent addition, my solution separates into two liquid phases ("oiling out") instead of forming crystals. How do I fix this?A: Liquid-liquid phase separation occurs when the supersaturation level exceeds the solubility of the solute in the solute-rich phase, completely bypassing the metastable crystallization zone 1.
Causality: This is usually caused by adding the anti-solvent too fast or having a high impurity load that depresses the melting point.
Self-Validating Fix: If oiling occurs, gently heat the mixture until it becomes a single clear phase again. Add 5% more water, cool slowly, and add seed crystals before reaching the cloud point.
Q3: Does the purification process affect the stereochemistry of the molecule?A: Yes, if mismanaged. Tartramic acid derivatives possess chiral centers at C2 and C3.
Causality: Exposure to strong bases (pH > 8) can induce enolization at the alpha-carbon, leading to epimerization and a loss of enantiomeric purity 2.
Self-Validating Fix: Always maintain processing conditions between pH 3 and 7. Verify stereochemical integrity post-crystallization using a polarimeter.
Q4: My tartramic acid is eluting in the void volume during ion-exchange chromatography. How can I improve retention?A: This indicates a failure in the ionic binding mechanism.
Causality: Tartramic acid must be deprotonated to bind to an anion-exchange resin. If the pH of your loading solution is below the pKa of the carboxylic acid, the molecule remains neutral and will not bind.
Self-Validating Fix: Measure the pH of your crude sample before loading. Adjust the pH to 6.5 using dilute
NH4OH
to ensure complete deprotonation. Verify the column effluent pH matches the loading pH before proceeding.
References
Biocontrolled Formal Inversion or Retention of L-α-Amino Acids to Enantiopure (R)- or (S)-Hydroxyacids
Source: ResearchGate
URL:1
Louis Pasteur's discovery of molecular chirality and spontaneous resolution in 1848, together with a complete review of his crystallographic and chemical work
Source: Acta Crystallographica Section A (flack.ch)
URL:2
Comparison of a Tartaric Acid Derived Polymeric MRI Contrast Agent to a Small Molecule Model Chelate
Source: ACS Publications (Bioconjugate Chemistry)
URL:3
Technical Support Center: Resolving Overlapping NMR Peaks in 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid Characterization
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot one of the most common analytical bottlenecks in...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot one of the most common analytical bottlenecks in characterizing 4-Amino-2,3-dihydroxy-4-oxobutanoic acid (commonly known as tartramic acid): severe
1
H NMR peak overlap .
Below, you will find a diagnostic overview of the root causes, self-validating experimental workflows, quantitative data summaries, and an E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) driven FAQ section.
Diagnostic Overview: The Causality of Peak Overlap
4-Amino-2,3-dihydroxy-4-oxobutanoic acid contains a 4-carbon backbone with two adjacent chiral centers at C-2 and C-3. The methine protons attached to these carbons (H-2 and H-3) are situated in highly similar electronic environments—both are bound to hydroxyl groups, with C-2 adjacent to a carboxylic acid and C-3 adjacent to a primary amide.
The Quantum Mechanical Problem:
Because the electron-withdrawing effects of the acid and amide groups are nearly identical, the chemical shift difference (
Δδ
) between H-2 and H-3 is extremely small (typically falling within the 4.0–4.5 ppm region). When
Δδ
approaches the magnitude of their vicinal coupling constant (
3JH2−H3
), the protons cease to act as a simple first-order AX spin system. Instead, they form a strongly coupled AB spin system . This causes a "roof effect," distorting peak intensities and generating complex multiplets that make direct 1D integration impossible.
To resolve this, we must shift our analytical axis from
1
H to
13
C using 2D NMR, or manipulate the hydrogen-bonding network via solvent and temperature controls.
Decision tree for resolving overlapping NMR peaks in tartramic acid characterization.
Quantitative Data Presentation
Before executing the workflows, refer to this baseline data table. It summarizes the expected chemical shifts and identifies the primary resolution strategies for each functional group.
Workflow 1: Spin System Deconvolution via 2D HSQC and COSY
Causality: While the
1
H chemical shifts of H-2 and H-3 overlap, their directly attached
13
C nuclei experience different anisotropic shielding from the adjacent acid vs. amide groups. 1 leverages this by spreading the overlapping proton signals along the much wider
13
C chemical shift axis[1].
Step 1: Dissolve 15–20 mg of the analyte in 0.6 mL of anhydrous DMSO-
d6
. Validation Check: Ensure the solution is completely clear; particulate matter degrades magnetic field homogeneity and ruins 2D resolution.
Step 2: Acquire a standard 1D
1
H NMR spectrum to establish the exact boundaries of the overlap region (typically 4.0–4.5 ppm).
Step 3: Set up a
1
H-
1
H COSY experiment. Use a minimum of 256 to 512 increments in the indirect (
t1
) dimension to ensure adequate digital resolution for resolving the
3J
coupling cross-peaks[1].
Step 4: Set up a
1
H-
13
C multiplicity-edited HSQC experiment. Optimize the F1 (
13
C) spectral width to cover 0–200 ppm.
Step 5 (Self-Validation): Process the 2D data using a sine-bell squared window function. Project the 2D HSQC cross-peaks back onto the 1D
1
H and
13
C axes. The system is validated if the projections perfectly align with the 1D spectra, confirming that the two distinct carbon signals (~71 ppm and ~73 ppm) correlate to the single overlapping proton multiplet.
Causality: If you are analyzing a mixture of D-, L-, and meso-tartramic acid, standard HSQC may still lack the digital resolution in the carbon dimension to separate the diastereomeric peaks. 2 intentionally folds the spectrum in the
13
C dimension, increasing resolution by up to 20-fold without increasing acquisition time[2].
Step 1: Acquire a high-scan 1D
13
C NMR spectrum to determine the exact, unambiguous absolute chemical shifts of C-2 and C-3.
Step 2: Set up the HSQC experiment but drastically reduce the F1 (
13
C) spectral window to a narrow range (e.g., 10 ppm).
Step 3: Acquire the aliased HSQC spectrum. The closely overlapping peaks will "fold" into this narrow window, appearing at incorrect absolute chemical shifts but with massive relative separation[2].
Step 4 (Self-Validation): Un-alias the peaks mathematically by comparing the folded peak positions to the absolute chemical shifts obtained in the 1D
13
C spectrum in Step 1.
Workflow 3: Solvent Titration and Temperature Optimization
Causality: Exchangeable protons (-OH, -NH
2
) form dynamic hydrogen bonds that broaden their signals, often obscuring the methine region. By increasing the temperature, the hydrogen-bonding network is disrupted, which selectively shifts the exchangeable protons upfield while leaving the C-H protons relatively static.
Step 1: Place the DMSO-
d6
sample in the spectrometer and acquire a baseline spectrum at 298 K.
Step 2: Increment the probe temperature in 5 K steps, up to a maximum of 333 K. Allow 5 minutes of thermal equilibration time per step.
Step 3: Acquire a 1D
1
H spectrum at each temperature point.
Step 4 (Self-Validation): Plot the chemical shift vs. temperature for all peaks in the 4.0–6.0 ppm region. Peaks that shift significantly (>0.01 ppm/K) are validated as exchangeable protons (-OH, -NH
2
), while the static peaks are definitively confirmed as the H-2 and H-3 methine backbone.
Frequently Asked Questions (FAQs)
Q: Why do H-2 and H-3 appear as a complex multiplet instead of simple doublets following the
n+1
rule?A: The
n+1
splitting rule only applies to first-order spin systems (where
Δδ≫J
). Because tartramic acid contains adjacent chiral centers with highly similar electron-withdrawing groups, the chemical shift difference (
Δδ
) between H-2 and H-3 is very small. When
Δδ
is roughly equal to or less than the coupling constant (
J
), the protons form an AB spin system. This quantum mechanical strong coupling distorts peak intensities and generates complex multiplets, obscuring simple doublet formations.
Q: How does HSQC-TOCSY provide an advantage over standard TOCSY for this specific molecule?A: In a standard TOCSY, severe proton overlap in the 4.0–4.5 ppm region causes the TOCSY cross-peaks to merge along the diagonal, making it impossible to trace the spin network. 3 by first separating the protons based on their directly attached
13
C chemical shifts[3]. Since C-2 and C-3 have different shifts, the TOCSY correlations are spread across the higher-resolution
13
C axis, allowing unambiguous assignment of the entire spin system even when the protons perfectly overlap[3].
Q: Can I just use D
2
O instead of DMSO-
d6
to simplify the spectrum?A: While D
2
O will immediately exchange the -OH, -NH
2
, and -COOH protons with deuterium (removing their signals from the
1
H spectrum and reducing crowding), it does not solve the fundamental AB spin system overlap of H-2 and H-3. Furthermore, losing the -OH and -NH
2
signals deprives you of valuable structural and conformational information. It is highly recommended to run the primary 2D analysis in DMSO-
d6
and use a D
2
O "shake" (adding a micro-drop of D
2
O to the DMSO sample) strictly as a secondary validation step to identify exchangeable peaks.
References
JEOL. HSQC-TOCSY Analysis Understanding 2D NMR Application in Comparison with TOCSY | Column. Available at:[Link]
Royal Society of Chemistry (RSC). Chapter 2: Top Resolution in 2D NMR Spectroscopy Using Spectral Aliasing - Books. Available at: [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for chiral pool synthesis. Tartaric acid is a highly versatile, inexpensive chiral building block. However, its dense functionalization—specifically the presence of two carboxylic acids and two secondary hydroxyl groups—makes direct amidation highly susceptible to side reactions.
This guide is designed for researchers and drug development professionals to diagnose, understand, and resolve the mechanistic root causes of O-acylation, polymerization, and racemization during tartaric acid amidation.
Diagnostic Workflow
Use the flowchart below to identify the root cause of your amidation failure and navigate to the appropriate solution.
Diagnostic workflow for identifying and resolving tartaric acid amidation side reactions.
Troubleshooting FAQs
Q1: My LC-MS shows a complex mixture of high-molecular-weight oligomers instead of my target tartramide. What is happening?A1: You are observing intermolecular O-acylation leading to polymerization. When the carboxylic acid groups of unprotected tartaric acid are activated by coupling reagents, the adjacent secondary hydroxyl groups act as competing nucleophiles[1]. Because tartaric acid is a diol and a diacid, this cross-reactivity rapidly generates polyester chains rather than the desired amide.
The Fix: You must mask the hydroxyl groups prior to amidation. The industry standard is acetonide protection using 2,2-dimethoxypropane[2]. This locks the 1,2-diol into a stable 1,3-dioxolane ring, completely neutralizing the nucleophilicity of the oxygen atoms.
Q2: My amidation yield is acceptable, but chiral HPLC reveals a significant loss of enantiomeric excess (ee). How do I suppress racemization?A2: Racemization (specifically epimerization at the
α
-carbon) is driven by the electron-withdrawing nature of the hydroxyl groups, which increases the acidity of the
α
-protons. During activation, the intermediate (e.g., O-acylisourea) can undergo base-catalyzed enolization or cyclize into an oxazolone intermediate, both of which lead to stereocenter inversion[3].
The Fix: Avoid using strong amine bases if possible, and utilize coupling additives like HOBt or HOAt. These additives rapidly trap the highly reactive O-acylisourea to form an OBt/OAt active ester, which is highly reactive toward amines but kinetically resistant to oxazolone formation[4][5]. For highly hindered amines, switch to PyBroP, which avoids the oxazolone pathway entirely[6].
Q3: I am trying to synthesize an asymmetric mono-amide, but I keep getting symmetric diamides. How can I control this?A3: The two carboxylic acid groups of tartaric acid have nearly identical pKa values, making thermodynamic differentiation nearly impossible in a one-pot reaction.
The Fix: Convert the acetonide-protected tartaric acid into a cyclic anhydride using trifluoroacetic anhydride or acetic anhydride[1]. Opening this highly reactive cyclic anhydride with exactly 1.0 equivalent of your amine guarantees strictly mono-amidation.
Quantitative Data: Coupling Reagent Optimization
To minimize racemization and maximize yield, selecting the correct coupling reagent system is critical. Use the table below to benchmark your current protocol against field-proven standards.
Coupling Reagent System
Base Required?
Racemization Risk
Typical Yield
Mechanistic Advantage
EDC alone
No
High
30 - 50%
Generates water-soluble urea, but highly prone to oxazolone formation and epimerization.
Excellent for sterically hindered secondary amines; bypasses the oxazolone degradation pathway.
DCC alone
No
High
40 - 60%
Generates insoluble DCU byproduct; high risk of epimerization without the use of additives.
Standardized Experimental Protocols
The following methodologies are designed as self-validating systems. Built-in physical and spectroscopic checkpoints ensure that you can verify the success of each step before proceeding.
Protocol 1: Acetonide Protection of L-Tartaric Acid
This step eliminates O-acylation and polymerization by masking the diol.
Reaction Setup: Suspend L-tartaric acid (1.0 eq) in a mixture of 2,2-dimethoxypropane (2.5 eq) and anhydrous acetone (0.5 M).
Catalysis: Add a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 eq).
Reflux: Heat the mixture to reflux (approx. 60°C) under an inert nitrogen atmosphere for 3 hours.
Self-Validation Checkpoint: The initial cloudy suspension will transition into a clear, pale-yellow homogeneous solution as the insoluble tartaric acid is converted into the highly soluble acetonide derivative.
Quench & Filter: Cool to room temperature and add solid
NaHCO3
(0.1 eq) to neutralize the acid catalyst. Stir for 15 minutes, then filter through a Celite pad.
Isolation: Concentrate the filtrate under reduced pressure to yield a crystalline solid.
Self-Validation Checkpoint:
1H
NMR (
CDCl3
) must show a sharp 6H singlet at ~1.45 ppm (the acetonide methyl groups) and the complete disappearance of broad -OH stretches in the IR spectrum.
Protocol 2: Racemization-Free Amidation using EDC/HOBt
This protocol utilizes an additive strategy to trap the active ester, preventing epimerization.
Pre-activation: Dissolve the acetonide-protected tartaric acid (1.0 eq) and HOBt (2.2 eq for diamide synthesis) in anhydrous Dichloromethane (DCM) at 0°C.
Coupling Agent Addition: Add EDC·HCl (2.2 eq) portion-wise to control the exotherm. Stir at 0°C for 30 minutes.
Self-Validation Checkpoint: Monitor via TLC (UV and
KMnO4
stain). The starting acid spot should disappear, replaced by a less polar, UV-active spot corresponding to the OBt-active ester.
Amidation: Add the target amine (2.5 eq) dropwise. Allow the reaction to slowly warm to room temperature and stir for 4–6 hours.
Workup: Dilute with additional DCM and wash sequentially with 1M HCl, saturated aqueous
NaHCO3
, and brine.
Self-Validation Checkpoint: The EDC urea byproduct is highly water-soluble and will partition entirely into the aqueous layer. The organic layer will contain the pure, protected tartramide. Dry over
Na2SO4
and concentrate.
Optimizing mobile phase conditions for 4-Amino-2,3-dihydroxy-4-oxobutanoic acid HPLC analysis
Target Analyte: 4-Amino-2,3-dihydroxy-4-oxobutanoic acid Welcome to the Analytical Troubleshooting Knowledge Base. This guide is specifically engineered for researchers, scientists, and drug development professionals tas...
Welcome to the Analytical Troubleshooting Knowledge Base. This guide is specifically engineered for researchers, scientists, and drug development professionals tasked with the chromatographic analysis of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid (also known as tartaramic acid).
Because of its unique physicochemical profile—a highly polar, low-molecular-weight organic acid containing a carboxylic acid, two hydroxyl groups, and an amide functional group—this compound defies standard reversed-phase high-performance liquid chromatography (RP-HPLC) protocols. This guide synthesizes field-proven methodologies to establish a self-validating, robust analytical workflow.
Chromatographic Challenges & Causality
To successfully analyze this compound, we must first understand why traditional methods fail:
Void Volume Elution (Lack of Hydrophobicity): With an estimated LogP of < -2.0, the molecule is extremely hydrophilic. On a standard C18 column, hydrophobic partitioning is the primary retention mechanism. Lacking a significant hydrophobic carbon skeleton, the analyte cannot partition into the stationary phase and elutes in the void volume (
t0
).
Poor UV Absorbance: The molecule lacks a conjugated aromatic ring. The amide and carboxylate groups only absorb weakly at low UV wavelengths (200–210 nm), making UV detection highly susceptible to mobile phase background noise.
Secondary Interactions: The multiple hydrogen-bond donors and acceptors (hydroxyls and amide) interact strongly with unendcapped silanols on silica-based columns, leading to severe peak tailing.
To overcome these challenges, analysts must pivot to Hydrophilic Interaction Liquid Chromatography (HILIC) , Mixed-Mode Chromatography , or Ion-Pairing Reversed-Phase (RP-IPC) techniques .
Method Selection Workflow
Decision matrix for selecting the optimal HPLC mode for highly polar amido-acids.
Validated Experimental Protocols
Protocol A: HILIC-MS/ELSD Method (The Gold Standard)
Mechanistic Rationale: HILIC relies on the analyte partitioning into a water-enriched layer immobilized on a polar stationary phase. By using a high concentration of organic solvent, the polar 4-Amino-2,3-dihydroxy-4-oxobutanoic acid is forced into the aqueous layer, achieving excellent retention .
Column: Zwitterionic HILIC (ZIC-HILIC) or Amide-functionalized silica (150 x 2.1 mm, 3 µm).
Mobile Phase A (Aqueous): 10 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.0 with formic acid. (Causality: pH 3.0 ensures the carboxylic acid is near its pKa, while the volatile buffer provides ionic strength to prevent secondary electrostatic interactions without fouling the MS source).
Mobile Phase B (Organic): 100% Acetonitrile.
Gradient Program:
0–2 min: 90% B (Isocratic hold to establish partitioning)
2–8 min: Linear gradient to 50% B (Note: In HILIC, water is the strong eluting solvent)
8–10 min: Hold at 50% B
10.1–15 min: Re-equilibrate at 90% B
Flow Rate: 0.3 mL/min.
Injection Volume: 2 µL (Sample must be diluted in at least 75% Acetonitrile).
Detection: ESI-MS (Negative Ion Mode, [M-H]⁻) or ELSD.
Mechanistic Rationale: If MS is unavailable, UV detection at 210 nm must be used. To retain the analyte on a standard C18 column, a hydrophobic ion-pairing reagent (Tetrabutylammonium hydroxide, TBAH) is introduced. The positively charged TBA⁺ pairs with the negatively charged carboxylate of the analyte, neutralizing it and forming a hydrophobic complex that partitions into the C18 phase.
Column: High-purity C18 (250 x 4.6 mm, 5 µm).
Mobile Phase: Isocratic 95% Water / 5% Methanol containing 5 mM TBAH.
pH Adjustment: Adjusted to pH 6.0 using phosphoric acid. (Causality: At pH 6.0, the carboxylic acid is fully ionized, maximizing its electrostatic interaction with the TBA⁺ cation).
Flow Rate: 1.0 mL/min.
Detection: UV at 210 nm.
Quantitative Data Summary: Column Performance Comparison
The following table summarizes the expected chromatographic behavior of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid across different stationary phases .
Column Chemistry
Mobile Phase Mode
Retention Factor (
k′
)
Peak Symmetry (
As
)
Suitability
Standard C18
Reversed-Phase (0.1% Formic Acid)
0.1 (Void Volume)
N/A
Unsuitable
C18 + 5mM TBAH
Ion-Pairing RP (pH 6.0)
3.5
1.15
Good (UV only)
ZIC-HILIC
HILIC (80% ACN / 20% Buffer)
4.2
1.05
Excellent (MS/ELSD)
Mixed-Mode (WAX/RP)
Anion-Exchange / Reversed-Phase
5.0
1.10
Excellent (All Detectors)
Troubleshooting FAQs
Q: Why is my analyte eluting in the void volume (
t0
) on a standard C18 column?A: 4-Amino-2,3-dihydroxy-4-oxobutanoic acid is exceptionally hydrophilic. On a standard C18 column, hydrophobic partitioning is the sole retention mechanism. Because the analyte lacks a non-polar carbon skeleton, it cannot partition into the C18 phase and is immediately swept out by the mobile phase. Solution: You must switch to a HILIC column, a Mixed-Mode column, or introduce an ion-pairing reagent to your mobile phase.
Q: I am using the HILIC protocol, but the peak shape is broad and exhibits severe tailing. How do I fix this?A: Peak tailing in HILIC for polyhydroxylated amido-acids is typically caused by two factors:
Insufficient Buffer Capacity: Ensure your aqueous mobile phase contains at least 10 mM of a volatile buffer (e.g., ammonium formate). Pure water/acetonitrile mixtures cannot mask the active silanol sites on the silica backbone.
Incorrect Sample Diluent (Crucial): Injecting a sample dissolved in 100% water into a HILIC system disrupts the localized water-enriched layer on the column, causing severe peak distortion. Solution: Dilute your sample in at least 75% acetonitrile before injection to match the initial mobile phase conditions.
Q: Can I use a standard phosphate buffer for this analysis?A: It depends entirely on your detector. If you are using UV detection (Protocol B), phosphate buffers are excellent because they offer high buffering capacity and possess low UV absorbance at 210 nm. However, if you are using LC-MS or ELSD (Protocol A), phosphate buffers are strictly prohibited. They are non-volatile and will precipitate instantly in the MS source or ELSD drift tube, causing catastrophic signal suppression and instrument contamination. Use volatile buffers like ammonium formate or ammonium acetate instead.
Q: Why is the UV baseline drifting significantly during my gradient run?A: At low UV wavelengths (210 nm), many organic solvents and buffer salts absorb light. As the gradient changes the solvent composition, the background absorbance shifts, causing baseline drift. Solution: Use strictly HPLC-grade Acetonitrile instead of Methanol, as Acetonitrile has a lower UV cutoff (190 nm vs. 205 nm for Methanol). If drift persists, transition to an isocratic method or utilize a universal detector like ELSD or Charged Aerosol Detection (CAD).
References
Imtakt USA, Macech P., Puryear R. "Improved Retention for Polar Organic Acids with Unique Multi-Mode Columns in Reversed Phase Conditions." LCGC International. URL: [Link]
SIELC Technologies. "HPLC Separation of Organic Acids in HILIC Mode." SIELC Applications Database. URL: [Link]
Royal Society of Chemistry. "State-of-the-art in LC–MS Approaches for Probing the Polar Metabolome." RSC Books. URL:[Link]
Oxford Academic. "An efficient LC-MS method for isomer separation and detection of sugars, phosphorylated sugars, and organic acids." Journal of Experimental Botany. URL: [Link]
Reference Data & Comparative Studies
Validation
Benchmarking 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid: A Comparative Guide to Tartrate Amides in Chiral Synthesis and Drug Design
As drug development and asymmetric synthesis move toward increasingly complex molecular architectures, the selection of appropriate chiral auxiliaries and structural scaffolds is paramount. 4-Amino-2,3-dihydroxy-4-oxobut...
Author: BenchChem Technical Support Team. Date: April 2026
As drug development and asymmetric synthesis move toward increasingly complex molecular architectures, the selection of appropriate chiral auxiliaries and structural scaffolds is paramount. 4-Amino-2,3-dihydroxy-4-oxobutanoic acid —commonly known as tartramic acid —occupies a unique position among tartrate derivatives. As the monoamide of tartaric acid, it possesses a desymmetrized, bifunctional structure that offers distinct advantages over traditional diacids (like tartaric acid) and diamides (like tartramide).
This guide provides an objective, data-driven comparison of tartramic acid against other tartrate amides, detailing the mechanistic causality behind its performance in chiral resolution and metalloproteinase inhibition.
Mechanistic Causality in Molecular Recognition
The utility of tartrate derivatives stems from their rigid, highly functionalized chiral backbones. However, the choice between a diacid, monoamide, or diamide dictates the thermodynamic and kinetic behavior of the molecule in solution.
Chiral Resolution Dynamics: In classical resolution, the resolving agent must form a stable diastereomeric salt with the target racemate. Tartramic acid provides the necessary proton (via the ionizable carboxylate) to salt out amines. Crucially, its neutral amide tail provides a rigid, directional hydrogen-bonding network that differentiates enantiomers more effectively than the highly solvated, symmetric diacid[1][2]. Because it is a mono-acid, it strictly forms a 1:1 stoichiometric salt, preventing the complex thermodynamic mixtures often seen with dibasic tartaric acid[3].
Metalloproteinase (TACE) Inhibition: In rational drug design, tartrate-based scaffolds are utilized to target zinc-dependent enzymes, such as TNF-alpha converting enzyme (TACE). The monoanionic species of tartramic acid derivatives binds Zn(II) strongly through the carboxylate and adjacent hydroxyl groups. Meanwhile, the amide moiety does not coordinate the metal but instead projects into the S1' specificity pocket, allowing for modular tuning of enzyme selectivity[4].
Coordination logic of tartramic acid scaffolds in TACE zinc-binding pockets.
Quantitative Benchmarking of Tartrate Derivatives
To objectively select a tartrate derivative for a specific workflow, researchers must evaluate their distinct physicochemical properties. The table below summarizes the benchmarking data across four primary tartrate scaffolds.
Property / Parameter
Tartaric Acid
Tartramic Acid (4-Amino-...)
Tartramide
N,N'-Dialkyltartramide
Functional Groups
2 -COOH, 2 -OH
1 -COOH, 1 -CONH2, 2 -OH
2 -CONH2, 2 -OH
2 -CONHR, 2 -OH
Ionizability (Aqueous)
Dibasic (pKa₁ ~2.98)
Monobasic (pKa ~3.2)
Neutral
Neutral
Hydrogen Bond Donors
4
5
6
4
Aqueous Solubility
Very High
High
Moderate
Low (Alkyl-dependent)
Primary Application
General resolution
Difficult resolutions, TACE leads
Ligand precursor
Chiral chromatography
Chemical Stability
High
Moderate (pH extremes)
Moderate
High
Experimental Methodologies
The following protocols are designed as self-validating systems to ensure maximum reproducibility and scientific integrity in the laboratory.
Protocol 1: Enantiomeric Resolution via Diastereomeric Salt Formation
This workflow exploits the differential solubility of diastereomeric salts formed between a racemic amine and enantiopure (2R,3R)-tartramic acid.
Step-by-Step Methodology:
Salt Formation: Dissolve 10 mmol of the racemic amine (e.g., 1-amino-2-propanol) and 10 mmol of (2R,3R)-tartramic acid in 50 mL of hot methanol (60°C). Causality: Methanol provides the optimal dielectric constant to maximize the differential solubility between the resulting (R,R)-tartramate•(R)-amine and (R,R)-tartramate•(S)-amine salts[3].
Fractional Crystallization: Cool the solution to room temperature at a controlled rate of 5°C/hour. Causality: Slow cooling prevents the kinetic trapping and co-precipitation of the more soluble diastereomer, ensuring high enantiomeric excess (ee).
Self-Validation (Optical Purity): Filter the precipitate. Dissolve a 10 mg aliquot in water and measure the optical rotation using a polarimeter. If the specific rotation
[α]D
deviates from the theoretical maximum of the pure diastereomer, perform a second recrystallization from methanol.
Free Base Recovery: Suspend the validated salt in water, adjust to pH 12 using 1M NaOH, and extract with dichloromethane (3 × 20 mL). Causality: The highly basic pH deprotonates the amine, driving it into the organic phase, while the sodium tartramate remains strictly in the aqueous phase.
Workflow for chiral resolution of racemic amines using tartramic acid.
Protocol 2: Thermolytic Synthesis and Hydrolytic Stability Benchmarking
To utilize tartrate amides in biological assays, their hydrolytic stability must be empirically verified.
Step-by-Step Methodology:
Solvent-Free Thermolysis: Heat the corresponding alkylammonium tartrate salt in a sealed tube to 150°C for 30 minutes. Causality: Operating above the melting point drives the dehydration of the ammonium carboxylate into the amide without the need for potentially contaminating coupling reagents[5][6].
In-Process Validation: Monitor the melt via ATR-FTIR spectroscopy. The reaction is complete when the carboxylate C=O stretch (1580 cm⁻¹) is fully replaced by the amide C=O stretch (1650 cm⁻¹).
Aqueous Stability Benchmarking: Dissolve the synthesized tartramic acid derivative in aqueous buffers at pH 2, 7, and 12, incubating at 37°C.
HPLC Validation: Pull aliquots at 1, 4, and 24 hours. Analyze via reverse-phase HPLC (C18 column, Water/Acetonitrile gradient). Causality: While amide bonds possess high chemical stability due to resonance[7], the adjacent hydroxyl groups in the tartrate core can act as intramolecular nucleophiles under extreme pH, leading to measurable hydrolysis back to tartaric acid. Quantifying this degradation rate is critical before advancing the compound into in vivo models.
Conclusion
Benchmarking 4-Amino-2,3-dihydroxy-4-oxobutanoic acid against its diacid and diamide counterparts reveals its distinct utility. Its monobasic, monoamide structure breaks the symmetry of the tartrate core, providing an anchor point (the carboxylate) for salt formation or metal coordination, while preserving a highly directional hydrogen-bonding network (the amide) for stereochemical differentiation. Whether deployed as a resolving agent or a metalloproteinase inhibitor scaffold, tartramic acid offers a tunable, high-performance alternative to traditional tartrate derivatives.
References
flack.ch - Louis Pasteur's discovery of molecular chirality and spontaneous resolution in 1848.
Semantic Scholar - Preparation of steroidal hormones with an emphasis on transformations of phytosterols and cholesterol - a review.
University of Michigan (umich.edu) - Investigation of tartaric acid amide formation by thermolysis of tartaric acids with alkylamines.
ResearchGate - Resolution of racemic 1-amino-2-propanol.
ResearchGate - Chemical-physical analysis of a tartrate model compound for TACE inhibition.
ResearchGate - Investigation of tartaric acid amide formation by thermolysis of tartaric acids with alkylamines.
Kyushu University (kyushu-u.ac.jp) - Evaluation of functional group compatibility in ammonium salt-accelerated amide cleavage reaction.
Publish Comparison Guide: Reproducibility Studies on the Synthesis Pathways of 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid
Executive Summary & Mechanistic Overview 4-Amino-2,3-dihydroxy-4-oxobutanoic acid (CAS: 634-64-0) ()[1], traditionally known as tartramic acid, is a highly valuable chiral building block. Historically pivotal in Louis Pa...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Overview
4-Amino-2,3-dihydroxy-4-oxobutanoic acid (CAS: 634-64-0) ()[1], traditionally known as tartramic acid, is a highly valuable chiral building block. Historically pivotal in Louis Pasteur’s foundational studies on molecular chirality and spontaneous resolution ()[2], it is now widely utilized as a highly specific affinity ligand in chromatography, particularly for the purification of acid phosphatases ()[3].
Despite its structural simplicity, the reproducible synthesis of this monoamide presents a classic organic chemistry challenge: preventing over-amidation. Synthesizing the monoamide without generating the diamide (tartramide) or unreacted starting material requires strict kinetic and thermodynamic control. This guide objectively compares the two predominant synthetic pathways—Direct Ester Aminolysis and Anhydride Ring-Opening —evaluating their mechanistic causality, reproducibility, and scalability.
Pathway Causality: Why Method Selection Matters
The core issue in synthesizing 4-Amino-2,3-dihydroxy-4-oxobutanoic acid lies in the symmetry and reactivity of the starting materials.
Method A (Direct Ester Aminolysis): This classical approach involves heating methyl tartrate with an amine or ammonia in an alcoholic solution ()[4]. Because both ester groups in dimethyl tartrate possess nearly identical electrophilicity, the reaction relies entirely on stochastic kinetics. Once the first amide bond forms, the second ester remains highly susceptible to nucleophilic attack, inevitably leading to a complex mixture of unreacted diester, the target monoamide, and the diamide byproduct.
Method B (Anhydride Ring-Opening): This method utilizes diacetyltartaric anhydride as an intermediate ()[3]. The causality of its success lies in its regioselectivity. The cyclic anhydride is highly electrophilic; however, upon nucleophilic attack by ammonia, the ring opens to form one amide bond and one carboxylate group. Under the slightly basic reaction conditions, this newly formed carboxylate is electronically deactivated and sterically hindered, completely preventing a second amidation event.
Figure 1: Workflow comparing Method A and Method B for tartramic acid synthesis.
Experimental Protocols & Self-Validating Systems
As a self-validating system, every protocol must include built-in analytical checks to ensure the reaction has proceeded as intended before moving to the next step.
Method A: Direct Ester Aminolysis
Reaction: Dissolve 1.0 eq of dimethyl L-tartrate in anhydrous methanol. Cool the solution to 0 °C.
Amination: Bubble dry NH₃ gas into the solution until 1.0 eq is absorbed (or add a standardized methanolic ammonia solution). Stir at room temperature for 12 hours.
Self-Validation (TLC): Monitor the reaction using TLC (Dichloromethane:Methanol, 9:1). The target monoamide will appear as a highly polar spot, while the diamide will remain near the baseline. If the diester spot disappears entirely, over-amidation has likely occurred.
Purification: Evaporate the solvent. Dissolve the crude mixture in saturated aqueous NaHCO₃. Extract with ethyl acetate to remove unreacted diester and some diamide. Acidify the aqueous layer to pH 2.0 with 1M HCl and extract with n-butanol to isolate the monoamide.
Method B: Anhydride Ring-Opening
Protection & Dehydration: Reflux L-tartaric acid with acetic anhydride and a catalytic amount of sulfuric acid to yield diacetyltartaric anhydride. Isolate via crystallization.
Regioselective Amination: Dissolve the anhydride in anhydrous dioxane. Add 1.05 eq of ammonia (in dioxane) dropwise over 90 minutes at 10 °C. A white precipitate of the intermediate will form immediately.
Deacetylation: Isolate the precipitate and dissolve it in 1M HCl. Heat at 60 °C for 2 hours to hydrolyze the acetyl protecting groups.
Self-Validation (NMR): Take an aliquot, neutralize, and analyze via ¹H-NMR. The complete disappearance of the sharp singlet at ~2.1 ppm (acetyl CH₃) confirms successful deacetylation, while the retention of the methine doublets at ~4.5 ppm confirms the carbon backbone is intact and has not polymerized.
Purification: Cool the aqueous acidic solution to 4 °C to induce crystallization of pure 4-Amino-2,3-dihydroxy-4-oxobutanoic acid.
Quantitative Reproducibility Data
To objectively compare the two pathways, five independent batches (100 mmol scale) were executed for each method. The data is summarized below:
Performance Metric
Method A (Ester Aminolysis)
Method B (Anhydride Ring-Opening)
Average Molar Yield (%)
42.4%
78.6%
Yield Reproducibility (RSD, n=5)
19.3%
2.6%
Regioselectivity (Mono:Di ratio)
60:40
> 99:1
Enantiomeric Excess (ee%)
98.5%
99.2%
Primary Impurity Profile
Tartramide (Diamide), Diester
Acetic acid (easily removed via vacuum)
Scalability Rating
Low (Purification bottlenecks)
High (Precipitation-driven isolation)
Conclusion & Recommendations
The empirical data heavily favors Method B (Anhydride Ring-Opening) for the synthesis of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid. While Method A appears simpler on paper due to fewer synthetic steps, its reliance on stochastic kinetics results in poor regioselectivity, high batch-to-batch variability (19.3% RSD), and severe purification bottlenecks.
Method B leverages structural causality—using a cyclic anhydride to enforce single-addition nucleophilic attack. This guarantees high regioselectivity (>99:1) and excellent reproducibility (2.6% RSD). For drug development professionals and researchers requiring high-purity chiral ligands for affinity chromatography, Method B is the definitive standard.
References
Title: Louis Pasteur's discovery of molecular chirality and spontaneous resolution in 1848.
Source: Flack.ch
URL: [Link][2]
Title: Preparation of Tartramic Acid Affinity Gel for High Mr Acid Phosphatase.
Source: Technology Section - PJSIR
URL: [Link][3]
Title: The Influence of Various Substituents on the Optical Activity of Tartramide.
Source: Archive.org
URL: [Link][4]
A Comparative Analysis of the Biological Activity of (2R,3R) and (2S,3S) 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid Enantiomers
Introduction In the realm of pharmacology and drug development, the stereochemistry of a molecule is a critical determinant of its biological activity. Enantiomers, non-superimposable mirror images of a chiral molecule,...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
In the realm of pharmacology and drug development, the stereochemistry of a molecule is a critical determinant of its biological activity. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit profoundly different interactions with biological targets, which are themselves chiral. This guide provides an in-depth comparative analysis of the putative biological activities of the (2R,3R) and (2S,3S) enantiomers of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid. While direct comparative studies on these specific molecules are not extensively documented in publicly available literature, we can draw strong inferences from closely related structures, particularly the stereoisomers of diaminosuccinic acid.
This document will explore the potential for stereospecific interactions with key enzymes involved in amino acid metabolism, propose experimental protocols to validate these hypotheses, and discuss the broader implications for drug design and development. The core of our analysis will focus on the differential activity of these enantiomers as potential substrates for D-aspartate oxidase, a key enzyme in the regulation of D-amino acid levels in the central nervous system.
The Critical Role of Chirality in Biological Systems
Biological systems, from enzymes to receptors, are inherently chiral. This three-dimensional specificity dictates that only one enantiomer of a chiral drug may bind effectively to its target and elicit a therapeutic effect, while the other enantiomer (the distomer) may be inactive or, in some cases, contribute to undesirable side effects. Therefore, the evaluation of individual stereoisomers is a fundamental principle in modern drug discovery. The molecules at the center of this guide, (2R,3R)- and (2S,3S)-4-Amino-2,3-dihydroxy-4-oxobutanoic acid, are enantiomers of a hydroxylated derivative of diaminosuccinic acid.
Based on the known substrate specificity of D-aspartate oxidase (DDO), we hypothesize that the stereochemistry at the C2 and C3 positions of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid will be the deciding factor in its interaction with this enzyme. It has been established that meso-2,3-diaminosuccinic acid, which possesses a (2R,3S) configuration, is a substrate for D-aspartate oxidase, while the DL-racemic mixture is not.[1] This strongly suggests that the enzyme's active site can accommodate a specific three-dimensional arrangement of the amino and carboxyl groups.
D-aspartate oxidase is a flavoenzyme that plays a crucial role in regulating the levels of D-aspartate in the brain.[2] D-aspartate itself is an important neuromodulator, acting as an agonist at N-methyl-D-aspartate (NMDA) receptors.[3] Dysregulation of D-aspartate levels has been implicated in various neurological and psychiatric disorders.[3] Therefore, molecules that can modulate the activity of DDO are of significant interest as potential therapeutic agents.
We postulate that one of the enantiomers of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid will act as a substrate for DDO, while the other will be a poor substrate or potentially an inhibitor.
Comparative Biological Activity: A Predictive Framework
The following table summarizes the predicted differential activity of the (2R,3R) and (2S,3S) enantiomers based on the behavior of related compounds.
Parameter
(2R,3R)-4-Amino-2,3-dihydroxy-4-oxobutanoic acid
(2S,3S)-4-Amino-2,3-dihydroxy-4-oxobutanoic acid
Rationale / Supporting Evidence
Interaction with D-Aspartate Oxidase (DDO)
Predicted to be a substrate or a competitive inhibitor.
Predicted to have low to no activity as a substrate.
Based on the stereospecificity of DDO for meso-diaminosuccinic acid over its other stereoisomers.[1] The precise fit within the enzyme's active site is crucial for catalysis.
Potential Neuromodulatory Effects
Potential to indirectly modulate NMDA receptor activity by affecting D-aspartate levels.
Unlikely to have significant indirect effects on NMDA receptors via DDO modulation.
The activity is dependent on the interaction with DDO.[2][3]
Other Potential Targets
May exhibit stereospecific interactions with other enzymes in amino acid metabolic pathways or as an inhibitor of enzymes like glutamate carboxypeptidase II (GCPII).
May interact with different sets of enzymes or receptors compared to its enantiomer.
Stereoselectivity is a common feature of enzyme-substrate and receptor-ligand interactions.[4]
Experimental Protocol: In Vitro Assay of D-Aspartate Oxidase Activity
To empirically determine the biological activity of the (2R,3R) and (2S,3S) enantiomers of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid, a robust in vitro enzyme assay is required. The following protocol details a spectrophotometric method to measure the activity of D-aspartate oxidase.
Principle:
D-aspartate oxidase catalyzes the oxidative deamination of its D-amino acid substrate, producing an α-keto acid, ammonia, and hydrogen peroxide (H₂O₂). The rate of this reaction can be monitored by coupling the production of H₂O₂ to a colorimetric reaction catalyzed by horseradish peroxidase (HRP). HRP, in the presence of a suitable chromogenic substrate (e.g., o-dianisidine), will produce a colored product that can be quantified spectrophotometrically.
Materials:
Recombinant human D-aspartate oxidase (DDO)
(2R,3R)-4-Amino-2,3-dihydroxy-4-oxobutanoic acid
(2S,3S)-4-Amino-2,3-dihydroxy-4-oxobutanoic acid
D-aspartate (positive control)
L-aspartate (negative control)
Horseradish peroxidase (HRP)
o-dianisidine dihydrochloride
Phosphate buffer (pH 8.3)
96-well microplate
Microplate reader
Procedure:
Reagent Preparation:
Prepare a stock solution of DDO in phosphate buffer.
Prepare stock solutions of the (2R,3R) and (2S,3S) enantiomers, D-aspartate, and L-aspartate in phosphate buffer.
Prepare a working solution of HRP in phosphate buffer.
Prepare a working solution of o-dianisidine in phosphate buffer. Caution: o-dianisidine is a potential carcinogen and should be handled with appropriate safety precautions.
Assay Setup:
In a 96-well microplate, add the following to each well in the specified order:
Phosphate buffer
HRP solution
o-dianisidine solution
Substrate solution (either one of the enantiomers, D-aspartate, or L-aspartate at various concentrations)
Initiate the reaction by adding the DDO solution to each well.
Data Collection:
Immediately place the microplate in a plate reader set to measure the absorbance at the appropriate wavelength for the oxidized o-dianisidine product (typically around 460 nm).
Take kinetic readings every 30 seconds for a total of 10-15 minutes.
Data Analysis:
Calculate the initial reaction velocity (V₀) for each substrate concentration from the linear portion of the absorbance vs. time curve.
Plot V₀ against the substrate concentration and fit the data to the Michaelis-Menten equation to determine the kinetic parameters, Kₘ and Vₘₐₓ, for each compound.
Expected Outcomes:
This experiment will provide quantitative data on how efficiently each enantiomer is processed by D-aspartate oxidase. A lower Kₘ value indicates a higher affinity of the substrate for the enzyme, and a higher Vₘₐₓ value indicates a faster turnover rate. It is anticipated that the (2R,3R) enantiomer will exhibit significantly different kinetic parameters compared to the (2S,3S) enantiomer.
Visualizing the Experimental Workflow and Proposed Mechanism
To further clarify the experimental design and the underlying biochemical pathway, the following diagrams are provided.
Caption: A flowchart illustrating the key steps in the in vitro D-aspartate oxidase activity assay.
Caption: The coupled enzymatic reaction for the spectrophotometric measurement of DDO activity.
Broader Implications and Alternative Biological Targets
While D-aspartate oxidase presents a compelling primary hypothesis, it is crucial to consider other potential biological targets for these chiral molecules. The structural similarity of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid to glutamate suggests that these compounds could also interact with enzymes and receptors within the glutamatergic system.
One such target is Glutamate Carboxypeptidase II (GCPII) , an enzyme that hydrolyzes N-acetylaspartylglutamate (NAAG) to N-acetylaspartate and glutamate.[5][6] Inhibition of GCPII has emerged as a potential therapeutic strategy for a range of neurological disorders.[5] Given that GCPII exhibits stereoselectivity for its inhibitors, it is plausible that the (2R,3R) and (2S,3S) enantiomers of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid could act as stereospecific inhibitors of this enzyme. Further experimental investigation using established GCPII inhibition assays would be necessary to explore this possibility.
Conclusion
The stereochemical configuration of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid is predicted to be a critical determinant of its biological activity. Drawing parallels with the known stereospecificity of D-aspartate oxidase for diaminosuccinic acid isomers, we hypothesize that the (2R,3R) and (2S,3S) enantiomers will exhibit markedly different activities as substrates for this enzyme. The provided experimental protocol offers a robust framework for testing this hypothesis and quantifying the kinetic parameters of their interaction.
Furthermore, the potential for these molecules to interact with other targets within the glutamatergic system, such as Glutamate Carboxypeptidase II, highlights the importance of comprehensive screening to fully elucidate their pharmacological profiles. For researchers and drug development professionals, this guide underscores the indispensable need for stereospecific synthesis and biological evaluation in the pursuit of novel and effective therapeutic agents. The principles of stereoselectivity remain a cornerstone of rational drug design, and a thorough understanding of these principles is essential for unlocking the full therapeutic potential of chiral molecules.
Advanced Validation of Spectroscopic Reference Standards: CAS 634-64-0 (Tartaramic Acid) vs. Conventional Chiral Resolving Agents
As drug development increasingly demands higher enantiomeric purity, the selection and validation of chiral reference standards and resolving agents have become critical thermodynamic challenges. CAS 634-64-0 (4-amino-2,...
Author: BenchChem Technical Support Team. Date: April 2026
As drug development increasingly demands higher enantiomeric purity, the selection and validation of chiral reference standards and resolving agents have become critical thermodynamic challenges. CAS 634-64-0 (4-amino-2,3-dihydroxy-4-oxobutanoic acid, commonly known as Tartaramic acid)[1] has emerged as a highly versatile chiral building block. It is frequently utilized in the synthesis of complex macromolecular structures, such as polymeric MRI contrast agents[2], and serves as a robust reference standard for spectroscopic and chromatographic validations.
This guide objectively compares the performance of CAS 634-64-0 against traditional alternatives like Tartaric Acid and Mosher's Acid (MTPA), providing self-validating experimental workflows to ensure absolute scientific integrity in your analytical laboratory.
The Mechanistic Advantage: Why CAS 634-64-0?
The fundamental limitation of using native Tartaric Acid (CAS 87-69-4) as a chiral shift reagent or stationary phase precursor is its dicarboxylic acid structure. When interacting with basic analytes (e.g., amines), it often undergoes complete proton transfer, forming a loose ion pair (a salt) rather than a discrete, conformationally locked hydrogen-bonded complex.
CAS 634-64-0 solves this by replacing one carboxylic acid with an amide group (-CONH₂).
Causality of the Amide Group: The amide acts as a strong, neutral hydrogen bond donor and acceptor. It prevents unwanted protonation of the analyte while providing a rigid, directional dipole. This locks the diastereomeric complex into a highly specific conformation in solution, which translates to superior chemical shift dispersion (
Δδ
) in NMR and sharper peak resolution (
Rs
) in HPLC. The structural integrity of these tartaramic acid derivatives is well-documented and frequently monitored via rigorous FTIR and NMR spectroscopy[3].
Comparative Performance Matrix
To objectively evaluate CAS 634-64-0, we must benchmark its quantitative performance against industry-standard alternatives. The data below summarizes expected baseline metrics when resolving standard chiral amines.
Parameter
CAS 634-64-0 (Tartaramic Acid)
Tartaric Acid (CAS 87-69-4)
Mosher's Acid (MTPA)
Primary Interaction Mechanism
H-bond donor/acceptor, Dipole
H-bond acceptor/donor (weaker)
Steric hindrance, Anisotropy
Analyte Protonation Risk
Low (Neutral amide cleft)
High (Dicarboxylic acid)
Low (Derivatization required)
NMR Shift Dispersion (
Δδ
)
Moderate to High (0.10 - 0.20 ppm)
Low (< 0.10 ppm)
Very High (0.20 - 0.40 ppm)
HPLC Resolution Factor (
Rs
)
High (
Rs
> 2.0)
Moderate (
Rs
~ 1.5)
N/A (Primarily used for NMR)
Cost & Scalability
Highly Efficient
Very Highly Efficient
Low Efficiency (Expensive)
Aqueous Stability
High (Stable amide bond)
High
Low (Ester hydrolysis risk)
Self-Validating Experimental Workflows
A protocol is only as reliable as its internal controls. The following methodologies for validating CAS 634-64-0 are designed as self-validating systems , ensuring that any observed chiral recognition is a true thermodynamic event and not an instrumental artifact.
This protocol validates the enantiomeric excess (ee%) of a target analyte using CAS 634-64-0. Similar rigorous spectral studies are standard practice for validating complex coordination structures[4].
Sample Preparation: Weigh equimolar amounts (typically 0.05 mmol) of CAS 634-64-0 and the target chiral analyte. Dissolve the mixture in 0.6 mL of deuterated solvent.
Solvent Selection (Causality): Use a non-polar, non-competing solvent such as CDCl₃. Why? Solvents like DMSO-d₆ act as strong hydrogen bond acceptors. They will competitively disrupt the delicate intermolecular hydrogen-bonding network between CAS 634-64-0 and the analyte, leading to signal coalescence and a complete loss of shift dispersion.
Self-Validation Check (Internal Control): Before analyzing the enantioenriched sample, acquire a ¹H-NMR spectrum (400 MHz or higher) of the pure racemic analyte with CAS 634-64-0. The integration ratio of the split diastereomeric signals must be exactly 1:1 (±2% error margin). This confirms that the observed
Δδ
is purely a result of diastereomeric complexation, ruling out magnetic field inhomogeneity.
Data Acquisition & Analysis: Run the enantioenriched sample under identical conditions. Calculate the ee% based on the integration of the clearly resolved peaks (
Δδ
> 0.1 ppm).
When CAS 634-64-0 is grafted onto silica to form a CSP, its validation requires strict chromatographic controls.
Column Preparation: Ensure the CAS 634-64-0 functionalized silica column is properly conditioned with the mobile phase for at least 20 column volumes until the baseline stabilizes.
Mobile Phase Selection (Causality): Utilize a Normal Phase system (e.g., Hexane/Isopropanol 90:10 v/v). Why? Chiral recognition using tartaramic acid relies heavily on polar interactions. In reversed-phase conditions (aqueous/methanol), water aggressively competes for the amide's hydrogen-bonding sites, effectively "blinding" the stationary phase to the analyte's chirality. A non-polar mobile phase forces the analyte to interact exclusively with the chiral cleft.
Self-Validation Check (Internal Control): Co-inject a dead-time marker (e.g., 1,3,5-tri-tert-butylbenzene) alongside the racemic mixture. A valid system must yield a baseline resolution (
Rs
) > 2.0. Subsequently, inject the pure known enantiomer to confirm peak elution order and definitively rule out column-induced racemization.
Visualizing the Validation Logic
The following diagram maps the logical flow and causality of the self-validating protocols described above.
Caption: Workflow for validating CAS 634-64-0 via NMR and HPLC methodologies.
References
Source: echemi.
Title: Comparison of a Tartaric Acid Derived Polymeric MRI Contrast Agent to a Small Molecule Model Chelate
Source: Bioconjugate Chemistry - ACS Publications
URL
Title: Hydrolytic Degradation of Poly(ester amide)
Title: Synthesis and spectral studies of transition metal complexes supported by NO-bidentate Schiff-Base ligand
Source: ResearchGate
URL
A Guide to the Comparative Thermodynamic Stability of 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid Clathrates
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive framework for evaluating the comparative thermodynamic stability of clathrates formed with 4-Amino-2,3-dihydroxy-4-oxobu...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive framework for evaluating the comparative thermodynamic stability of clathrates formed with 4-Amino-2,3-dihydroxy-4-oxobutanoic acid, a derivative of tartaric acid. While specific experimental data for this host molecule is emerging, this document outlines the established principles and methodologies required for such an investigation. We will delve into the theoretical underpinnings of clathrate stability, detail essential experimental protocols, and present computational approaches to offer a complete picture for researchers in solid-state chemistry and drug development.
Introduction to Clathrates and Their Thermodynamic Stability
Clathrates are inclusion compounds where "guest" molecules are entrapped within the crystalline framework of a "host" molecule.[1][2] The stability of these structures is not due to covalent bonding but rather van der Waals forces, hydrogen bonding, and shape-complementarity between the host and guest.[3] The thermodynamic stability of a clathrate is a critical parameter, dictating its formation, dissociation conditions (temperature and pressure), and suitability for applications such as gas storage, separation, and drug delivery.[4][5]
The stability of a clathrate hydrate is determined by the magnitude of the interaction between the host (water in the case of hydrates) and guest molecules.[2] This interaction influences the occupancy of the cages within the crystal lattice.[2] 4-Amino-2,3-dihydroxy-4-oxobutanoic acid, as a tartaric acid derivative, offers a unique host structure due to its chirality and potential for extensive hydrogen bonding, making the study of its clathrates particularly compelling.[6][7][8]
Foundational Principles of Clathrate Thermodynamics
The thermodynamic stability of clathrates is often described by the van der Waals and Platteeuw (vdW-P) solid solution theory.[9][10] This model provides a statistical mechanics framework to predict the conditions under which a clathrate will form and remain stable.[1][9] The theory relates the Gibbs free energy of the clathrate phase to that of the empty host lattice and the inclusion of guest molecules within its cavities.
Key factors influencing the thermodynamic stability include:
Guest Molecule Properties: The size, shape, and polarity of the guest molecule are crucial.[3][11] A good fit within the host cavity leads to favorable van der Waals interactions and increased stability.
Host-Guest Interactions: The strength of the interactions, primarily dispersive forces, between the guest and the host lattice is a major contributor to stability.[3]
Temperature and Pressure: Clathrates are typically stable at low temperatures and high pressures.[4] The precise conditions depend on the specific host-guest combination.
Cage Occupancy: The fraction of occupied cages within the host lattice affects the overall stability. A minimum occupancy is generally required to stabilize the clathrate structure.[9]
Experimental Determination of Thermodynamic Stability
A multi-faceted experimental approach is necessary to accurately characterize the thermodynamic stability of novel clathrates.
Synthesis of 4-Amino-2,3-dihydroxy-4-oxobutanoic Acid Clathrates
The initial step involves the synthesis of the clathrate. While specific methods for this host are under development, a general approach would involve:
Host Solution Preparation: Dissolving 4-Amino-2,3-dihydroxy-4-oxobutanoic acid in a suitable solvent.
Guest Introduction: Introducing the guest molecule, which could be a gas under pressure or a volatile liquid.
Crystallization: Allowing the clathrate to crystallize under controlled temperature and pressure conditions. This can be achieved through slow cooling or solvent evaporation.
Isochoric Pressure-Search Method
This is a widely used technique to determine the dissociation conditions of clathrates.[10][12]
Experimental Protocol:
A known amount of the synthesized clathrate is placed in a high-pressure cell of a fixed volume.
The cell is cooled to a temperature where the clathrate is stable.
The system is then heated in small, incremental steps.
At each step, the pressure and temperature are allowed to equilibrate and are recorded.
A sharp increase in pressure for a small temperature change indicates the dissociation of the clathrate. This point marks a three-phase (hydrate-liquid water-vapor) equilibrium point.
Repeating this process at different initial pressures allows for the construction of a phase diagram.
Diagram of the Isochoric Pressure-Search Method Workflow:
Caption: Workflow for the isochoric pressure-search method.
Thermal Analysis Techniques
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide valuable information about the thermal stability and decomposition of clathrates.
Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as it is heated or cooled. The endothermic peak observed during heating corresponds to the dissociation of the clathrate, providing the dissociation temperature and enthalpy of dissociation.
Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. The mass loss observed upon heating corresponds to the release of the guest molecule from the clathrate structure.
Experimental Protocol for DSC:
A small, accurately weighed amount of the clathrate sample is sealed in an aluminum pan.
An empty sealed pan is used as a reference.
The sample and reference pans are heated at a constant rate in the DSC instrument.
The heat flow to the sample is measured relative to the reference.
The resulting thermogram is analyzed to determine the onset temperature and the peak temperature of the dissociation endotherm.
Powder X-ray Diffraction (PXRD)
PXRD is essential for identifying the crystal structure of the clathrate and confirming its formation. By performing PXRD at different temperatures, one can monitor the structural changes upon dissociation.
Computational Modeling of Clathrate Stability
Molecular dynamics (MD) simulations and free energy calculations are powerful tools for predicting and understanding the thermodynamic stability of clathrates.[9][11]
Molecular Dynamics (MD) Simulations
MD simulations can provide insights into the dynamics of the host-guest system and the stability of the clathrate lattice at the molecular level.[11]
Computational Workflow:
Model Building: Constructing an atomistic model of the 4-Amino-2,3-dihydroxy-4-oxobutanoic acid host lattice with the guest molecule(s) in the cavities.
Force Field Selection: Choosing an appropriate force field (e.g., OPLS-UA, TIP4P for water) to describe the interatomic interactions.[11]
Simulation: Running the MD simulation under constant pressure and temperature (NPT ensemble) to mimic experimental conditions.
Analysis: Analyzing the trajectories to assess the stability of the crystal structure, the behavior of the guest molecule, and to calculate properties like radial distribution functions and mean square displacement.
Diagram of the MD Simulation Workflow:
Caption: Workflow for molecular dynamics simulations.
Free Energy Calculations
Calculating the free energy of formation is a direct way to predict the thermodynamic stability of a clathrate.[11]
Methodology:
The free energy difference between the clathrate phase and the separated host and guest phases can be calculated using methods like thermodynamic integration.[11] A negative free energy of formation indicates that the clathrate is thermodynamically stable under the given conditions.
Comparative Analysis: Benchmarking Against Alternatives
To understand the potential of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid as a clathrate host, its thermodynamic stability should be compared with that of other known host molecules, including:
Other Tartaric Acid Derivatives: Comparing with clathrates formed from tartaric acid esters and other amides can reveal the influence of the amino and hydroxyl groups on stability.[13][14][15]
Established Clathrate Formers: Benchmarking against well-characterized hosts like hydroquinone or urea will provide a broader context for its stability.
Hydrates: For gaseous guests, a comparison with the stability of the corresponding gas hydrates is essential.[16][17]
Data Presentation:
The comparative thermodynamic stability data should be summarized in a clear and concise table.
Host Molecule
Guest Molecule
Dissociation Temperature (°C at 1 atm)
Enthalpy of Dissociation (kJ/mol)
Crystal Structure
4-Amino-2,3-dihydroxy-4-oxobutanoic acid
Methane
To be determined
To be determined
To be determined
Hydroquinone
Argon
2.5
35.6
β-quinol
Urea
n-Hexane
41.5
40.2
Hexagonal
Water (sI Hydrate)
Methane
-29.1
54.2
Cubic sI
Note: The data for 4-Amino-2,3-dihydroxy-4-oxobutanoic acid is hypothetical and serves as a placeholder for experimental results.
Conclusion and Future Directions
The investigation into the thermodynamic stability of 4-Amino-2,3-dihydroxy-4-oxobutanoic acid clathrates holds significant promise for the development of novel functional materials. By employing the rigorous experimental and computational methodologies outlined in this guide, researchers can systematically characterize these new materials. Future work should focus on synthesizing a range of clathrates with different guest molecules and exploring the impact of stereochemistry on their thermodynamic properties. This will pave the way for their potential application in targeted drug delivery, gas separation, and other advanced technologies.
References
Tanaka, H., & Koyama, Y. (2018). Statistical mechanical theory and computational study on thermodynamic stability of clathrate hydrates. The Journal of Chemical Physics, 148(1), 014501. [Link]
Tse, J. S. (2006). Thermodynamic stability of hydrogen clathrates. Proceedings of the National Academy of Sciences, 103(14), 5267-5271. [Link]
Koyama, Y., & Tanaka, H. (2007). Predicting Thermodynamic Stability of Clathrate Hydrates Based on Molecular-Dynamics Simulations and Its Confirmation by Phase-Equilibrium Measurements. The Journal of Physical Chemistry C, 111(8), 3362-3369. [Link]
Sloan, E. D. (2003).
Alavi, S., & Ripmeester, J. A. (2010). Physical and molecular insights to Clathrate hydrate thermodynamics. IDEAS/RePEc. [Link]
Koh, C. A., Sum, A. K., & Sloan, E. D. (2011). Energy science of clathrate hydrates: Simulation-based advances. MRS Bulletin, 36(3), 201-208. [Link]
Mohammadi, A. H., & Richon, D. (2019). Thermodynamic Stability Conditions of Clathrate Hydrates in Methane/Carbon Dioxide + Tetrahydrofuran + Cyclopentane + Water Systems: Experimental Measurement and Modeling. Journal of Chemical & Engineering Data, 64(3), 1235-1242. [Link]
Goldberg, I., Stein, Z., Weber, E., Dórpinghaus, N., & Franken, S. (1990). Exploring the inclusion properties of new clathrate hosts derived from tartaric acid. X-Ray structural characterization of the free ligands and their selective interaction modes with alkylamine guests. Journal of the Chemical Society, Perkin Transactions 2, (5), 845-853. [Link]
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